3-Methoxy-DL-phenylalanine methyl ester HCl

Core Science & Biosynthesis

Pharmacological Significance of 3-Methoxy Substituted Phenylalanine Derivatives: A Technical Guide

Executive Summary

The incorporation of methoxy groups into the aromatic ring of phenylalanine and tyrosine yields a class of derivatives with profound implications in neuropharmacology, structural biology, and synthetic drug development. Specifically, 3-methoxy substituted phenylalanine derivatives—such as 3-methoxy-L-tyrosine (3-O-methyldopa) and synthetic building blocks like Fmoc-3-methoxy-L-phenylalanine—serve dual roles. Endogenously, they act as critical metabolites and clinical biomarkers for neurological disorders[1][2]. Exogenously, they are highly valued non-natural amino acids used to probe receptor structure-activity relationships (SAR) and synthesize target-specific peptide therapeutics[3][4].

This whitepaper provides an in-depth mechanistic analysis of these derivatives, detailing their metabolic pathways, receptor pharmacology, and practical protocols for their integration into modern drug discovery workflows.

Endogenous Significance: The L-DOPA Metabolic Shunt

In human neurochemistry, the most prominent 3-methoxy phenylalanine derivative is 3-O-methyldopa (3-OMD) , also known as 3-methoxytyrosine[5]. 3-OMD is a major circulating metabolite of L-DOPA, the gold-standard therapeutic for Parkinson's disease[5].

When L-DOPA is administered, it undergoes two primary metabolic fates:

• Decarboxylation: Conversion to dopamine via Aromatic L-amino acid decarboxylase (AADC), the desired therapeutic pathway[5].

• O-Methylation: Conversion to 3-OMD via Catechol-O-methyltransferase (COMT), utilizing S-adenosyl methionine (SAM) as a methyl donor[5].

Because 3-OMD has a significantly longer half-life (~15 hours) compared to L-DOPA (~1 hour), it accumulates in the plasma and cerebrospinal fluid (CSF) of patients undergoing chronic L-DOPA therapy[2]. This accumulation is not benign; 3-OMD competes with L-DOPA for the large neutral amino acid transporter (LAT1) at the blood-brain barrier, thereby inhibiting therapeutic efficacy and contributing to motor fluctuations[2]. Furthermore, elevated 3-OMD is the primary diagnostic biochemical marker for AADC deficiency, a severe inborn error of metabolism[6].

Metabolic pathways of L-DOPA highlighting 3-OMD formation via COMT.

Protocol 1: Self-Validating Quantification of 3-OMD in CSF

To accurately monitor 3-OMD levels in clinical or preclinical models, High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD) is employed.

Step-by-Step Methodology:

• Sample Preparation: Mix 100 µL of CSF with 20 µL of 0.4 M perchloric acid ( HClO4​ ).

  • Causality: Perchloric acid instantly denatures proteins that would otherwise irreversibly bind to the HPLC stationary phase. It also lowers the pH, halting any residual enzymatic degradation of catecholamines.

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C. Collect the supernatant.

• Chromatographic Separation: Inject 20 µL of the supernatant onto a C18 reversed-phase column. Use a mobile phase of 0.1 M sodium phosphate buffer (pH 3.0), 0.1 mM EDTA, and 5% methanol.

  • Causality: The acidic pH ensures the amine groups remain protonated, while the C18 matrix separates the analytes based on the hydrophobicity imparted by the methoxy group.

• Electrochemical Detection: Set the working electrode potential to +0.75 V vs. Ag/AgCl.

  • Causality: The phenolic hydroxyl group of 3-OMD is readily oxidized at this potential. ECD provides superior sensitivity and selectivity over UV detection, ignoring non-electroactive matrix components.

• System Validation: Spike a known concentration of an internal standard (e.g., isoproterenol) into the sample prior to extraction. Recovery rates >90% validate the extraction efficiency and system calibration.

Structure-Activity Relationships (SAR) in Receptor Pharmacology

In synthetic drug design, substituting natural phenylalanine with 3-methoxy-phenylalanine allows researchers to probe the steric and electronic constraints of receptor binding pockets. The meta-positioning of the methoxy group drastically alters the dihedral angles and electron density of the aromatic ring compared to para-substitutions.

Impact on Neuronal Nicotinic Acetylcholine Receptors (nAChRs)

Studies on the homopentameric α 7 nAChR—a target for schizophrenia and Alzheimer's disease—reveal strict spatial requirements in the aromatic binding box[4]. When the native tyrosine/phenylalanine residues are mutated to 3-methoxy-phenylalanine, receptor function is severely compromised[4]. In contrast, 4-methoxy-phenylalanine rescues wild-type function[4]. This indicates that the α 7 receptor requires a substituent specifically at the 4-position for proper cation- π interactions and channel gating[4].

Impact on Apoptosis Inhibitors

Conversely, in the design of peptide antagonists targeting the Melanoma Inhibitor of Apoptosis (ML-IAP), incorporating 3-methoxy-phenylalanine enhances binding specificity[7]. Peptides based on the Smac/DIABLO N-terminus utilizing this non-natural amino acid show distinct differential affinities between ML-IAP and XIAP-BIR3, aiding in the development of selective cancer therapeutics[7].

Table 1: Pharmacological Impact of Methoxy-Phenylalanine Substitutions

Target Receptor / Protein	Ligand / Derivative	Binding Affinity / EC50	Functional Impact
α 7 nAChR	3-methoxy-phenylalanine	Greatly increased EC50	Loss of function; compromised activation[4]
α 7 nAChR	4-methoxy-phenylalanine	Near Wild-Type EC50	Rescued function; proper activation[4]
ML-IAP-BIR	Peptide with 3-MeO-Phe	Kd = 0.15 µM	High affinity; negates apoptosis suppression[7]
XIAP-BIR3	Peptide with 3-MeO-Phe	Kd = 0.26 µM	Moderate affinity; improved specificity[7]

Synthetic Applications: Peptide Synthesis and Multicomponent Reactions

Fmoc-3-methoxy-L-phenylalanine is a critical building block in Solid-Phase Peptide Synthesis (SPPS)[3]. It allows for the creation of complex, proteolytically stable peptide chains[3]. Furthermore, 3-methoxy-phenylalanine is uniquely suited for Ugi-5-center-4-component reactions (U-5C-4CR). The electron-donating nature of the meta-methoxy group activates the phenyl ring, enabling tandem Pictet-Spengler cyclizations to form complex isoquinoline derivatives, which are highly valuable in combinatorial medicinal chemistry[8].

Solid-Phase Peptide Synthesis workflow using Fmoc-3-methoxy-L-phenylalanine.

Protocol 2: SPPS Incorporation of Fmoc-3-Methoxy-L-Phenylalanine

The incorporation of sterically hindered, unnatural amino acids requires optimized coupling conditions to prevent deletion sequences.

Step-by-Step Methodology:

• Resin Swelling: Suspend Rink Amide resin in N,N-Dimethylformamide (DMF) for 30 minutes.

  • Causality: Solvation expands the polystyrene matrix, exposing the reactive amine sites for subsequent coupling.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 x 10 minutes. Wash thoroughly with DMF.

  • Causality: Piperidine acts as a mild base, removing the Fmoc protecting group via a β -elimination mechanism without cleaving the nascent peptide from the acid-labile linker.

• Activation and Coupling: Dissolve 3 equivalents of Fmoc-3-methoxy-L-phenylalanine[3], 3 eq of HATU, and 6 eq of N,N-Diisopropylethylamine (DIPEA) in DMF. Add to the resin and agitate for 60 minutes.

  • Causality: The meta-methoxy group introduces slight steric hindrance. HATU is a highly efficient coupling reagent that forms an active OAt ester, driving the acylation of the resin-bound amine to completion faster than standard carbodiimides.

• Self-Validation (Kaiser Test): Take a few resin beads, wash with ethanol, and add ninhydrin reagents. Heat to 100°C for 3 minutes.

  • Causality: Ninhydrin reacts with free primary amines to form a deep blue complex (Ruhemann's purple). A yellow/colorless result confirms >99% coupling efficiency, validating the progression to the next step. If blue, repeat Step 3.

• Cleavage: Treat the final peptide-resin with a cocktail of Trifluoroacetic acid (TFA)/Triisopropylsilane (TIPS)/Water (95:2.5:2.5) for 2 hours.

  • Causality: The highly acidic TFA cleaves the peptide from the resin and globally removes side-chain protecting groups, while TIPS acts as a scavenger to trap reactive carbocations.

References

• 3-methoxy-L-tyrosine | C10H13NO4 | CID 9307. PubChem - NIH. Retrieved from[Link]

• 3-Methoxy-dl-tyrosine | C10H13NO4 | CID 1670. PubChem - NIH. Retrieved from [Link]

• 3-O-Methyldopa. Wikipedia. Retrieved from [Link]

• Two Neuronal Nicotinic Acetylcholine Receptors, α4β4 and α7, Show Differential Agonist Binding Modes. PMC - NIH. Retrieved from[Link]

• Structure and Function Analysis of Peptide Antagonists of Melanoma Inhibitor of Apoptosis (ML-IAP). Biochemistry - ACS Publications. Retrieved from [Link]

• α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applications. MDPI. Retrieved from [Link]

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A Technical Guide to the Strategic Incorporation of 3-Methoxy-DL-phenylalanine methyl ester in Peptidomimetic Design

Abstract

The transition from promising peptide-based drug candidates to clinically viable therapeutics is often hampered by inherent liabilities, primarily poor metabolic stability and suboptimal pharmacokinetic profiles. Peptidomimetics, compounds that replicate the pharmacophoric elements of natural peptides, offer a strategic pathway to overcome these limitations.[1] A key tactic in this field is the incorporation of unnatural amino acids to confer advantageous properties.[2][3] This guide provides an in-depth technical analysis of 3-Methoxy-DL-phenylalanine methyl ester, a modified phenylalanine analogue, as a powerful tool in modern peptidomimetic design. We will explore the mechanistic rationale for its use, detailing its influence on conformational stability, receptor interaction, and enzymatic resistance. Furthermore, this document furnishes detailed, field-tested protocols for its integration into peptide sequences and subsequent biophysical characterization, serving as a comprehensive resource for researchers in drug discovery and development.

The Peptidomimetic Imperative: Overcoming the Limitations of Natural Peptides

Endogenous peptides are exquisite signaling molecules, demonstrating high potency and selectivity for their biological targets.[4] However, their therapeutic application is severely restricted by two primary factors:

• Proteolytic Degradation: Peptides are rapidly broken down by a host of endogenous peptidases, leading to short in-vivo half-lives.[4][5]

• Poor Bioavailability: The inherent polarity and conformational flexibility of many peptides hinder their ability to cross biological membranes, limiting oral bioavailability.[6]

Peptidomimetic design seeks to address these challenges by making targeted structural modifications to the parent peptide. The goal is to create a molecule that retains the essential three-dimensional arrangement of side chains required for biological activity (the pharmacophore) while introducing features that enhance stability and drug-like properties.[1] The incorporation of unnatural amino acids, such as 3-Methoxy-DL-phenylalanine methyl ester, is a cornerstone of this strategy.[3][7]

Caption: Peptidomimetic design strategy to overcome native peptide limitations.

Profile of a Key Enabler: 3-Methoxy-DL-phenylalanine methyl ester

This non-canonical amino acid is a derivative of phenylalanine, featuring two key modifications: a methoxy (-OCH3) group at the 3-position of the phenyl ring and a methyl ester protecting group on the C-terminus. These seemingly minor additions have profound implications for its role in peptidomimetic design.

• Chemical Structure:

  • Core: Phenylalanine scaffold.

  • Modification 1 (Ring): Methoxy group (CH₃O-) at the meta-position (C3) of the phenyl ring.

  • Modification 2 (C-Terminus): Methyl ester (-COOCH₃) instead of a free carboxylic acid.

Mechanistic Impact of Structural Modifications

The strategic value of this molecule stems from the distinct properties conferred by its methoxy and methyl ester groups.

• Conformational Constraint and Pre-organization: The steric bulk of the methoxy group restricts the rotational freedom (chi angles) of the aromatic side chain. This can pre-organize the peptide backbone into a specific, receptor-favorable conformation, reducing the entropic penalty upon binding and potentially increasing affinity.[8] A constrained conformation can also sterically hinder the approach of proteolytic enzymes.[3][4]

• Modulation of Aromatic Interactions: The methoxy group is electron-donating, which alters the electronic properties of the phenyl ring. This can modulate key non-covalent interactions within a receptor binding pocket, such as π-π stacking or cation-π interactions, potentially fine-tuning binding affinity and selectivity.

• Increased Lipophilicity: Both the methoxy group and the methyl ester increase the overall hydrophobicity of the amino acid residue. This is a critical parameter for improving passive diffusion across cell membranes, a key factor in enhancing oral bioavailability.[6]

• Enhanced Metabolic Stability: The methyl ester protects the C-terminus from degradation by carboxypeptidases. More importantly, the steric and electronic alterations introduced by the methoxy group can disrupt the recognition motifs required by various endopeptidases, significantly slowing down enzymatic cleavage of adjacent peptide bonds.[4][9]

Experimental Section: Synthesis and Characterization

The successful application of 3-Methoxy-DL-phenylalanine methyl ester requires robust protocols for its incorporation into a peptide sequence and subsequent analysis to validate its impact.

Protocol: Incorporation via Solid-Phase Peptide Synthesis (SPPS)

This protocol details the manual incorporation of Fmoc-3-Methoxy-DL-phenylalanine-OH into a growing peptide chain on a solid support resin using the standard and widely adopted Fmoc/tBu strategy.[10][11]

Materials:

• Rink Amide MBHA resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Fmoc-protected amino acids (including Fmoc-3-Methoxy-DL-phenylalanine-OH)

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS)

• Diethyl ether, cold

Step-by-Step Methodology:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a suitable reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes, drain, and repeat with fresh piperidine solution for 15 minutes.

  • Wash the resin thoroughly with DMF (5 times) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vial, pre-activate the amino acid. For a 0.1 mmol synthesis scale, dissolve 4 equivalents of the Fmoc-amino acid (0.4 mmol), 3.9 equivalents of HBTU/HOBt (0.39 mmol), and 8 equivalents of DIPEA (0.8 mmol) in DMF.

  • Allow the activation mixture to stand for 2-3 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 2-4 hours. The coupling of sterically hindered unnatural amino acids may require extended reaction times or double coupling.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (5 times).

• Cycle Repetition: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid is coupled and deprotected, wash the resin with Dichloromethane (DCM) and dry it under vacuum.

  • Add the cleavage cocktail (e.g., 10 mL for 0.1 mmol resin) and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Peptide Precipitation:

  • Precipitate the crude peptide by adding the TFA filtrate dropwise into a large volume of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum. The peptide is now ready for purification by HPLC.

Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS).

Workflow: Biophysical Characterization

After synthesis and purification, it is crucial to characterize the peptidomimetic to confirm that the incorporation of 3-Methoxy-DL-phenylalanine methyl ester has induced the desired structural and stability changes.

Technique	Purpose	Expected Outcome with 3-Methoxy-DL-phenylalanine
Circular Dichroism (CD) Spectroscopy	To assess the secondary structure (e.g., α-helix, β-sheet, random coil) of the peptide in solution.[12]	A shift in the CD spectrum compared to the native peptide, often indicating the formation of a more defined or altered secondary structure due to conformational constraint.
Nuclear Magnetic Resonance (NMR) Spectroscopy	To determine the detailed 3D solution structure and identify specific intramolecular interactions (e.g., through-space NOEs).[13]	NOE signals between the methoxy protons and other parts of the peptide, confirming a specific folded conformation. Changes in chemical shifts indicating a different electronic environment.
Proteolytic Stability Assay	To quantify the resistance of the peptide to enzymatic degradation.	The peptidomimetic will show a significantly longer half-life in the presence of proteases (e.g., trypsin, chymotrypsin, or human serum) compared to the unmodified parent peptide.[14]
LogD / Lipophilicity Assay	To measure the hydrophobicity of the compound, which correlates with membrane permeability.	An increased LogD value compared to the parent peptide, confirming the desired increase in lipophilicity.

Conclusion and Future Outlook

3-Methoxy-DL-phenylalanine methyl ester is a highly valuable building block in the peptidomimetic toolkit. Its ability to simultaneously impose conformational constraint, enhance metabolic stability, and increase lipophilicity makes it a multifaceted tool for addressing the core challenges of peptide drug development. By understanding the mechanistic principles behind its utility and employing robust synthetic and analytical protocols, researchers can rationally design next-generation peptide-based therapeutics with significantly improved drug-like properties. Future work will likely focus on exploring other substitutions on the phenyl ring to further fine-tune electronic and steric properties for even greater control over peptide conformation and function.

References

• Albericio, F., & Kruger, H. G. (2014). Solid-phase peptide synthesis. Digital CSIC. [Link]

• Lenci, E., & Guarna, A. (2021). A Rapid Manual Solid Phase Peptide Synthesis Method for High-Throughput Peptide Production. PubMed. [Link]

• O'Donnell, M. J. (2005). Solid-Phase Unnatural Peptide Synthesis (UPS). Journal of the American Chemical Society. [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Springer Nature Experiments. [Link]

• Moroder, L., & Jung, G. (2000). Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless Aromatic Side-Chain Tethered Building Blocks. Organic Synthesis. [Link]

• Sharma, S., et al. (2012). SYNTHESIS OF A PHENYLALANINE-RICH PEPTIDE AS POTENTIAL ANTHELMINTIC AND CYTOTOXIC AGENT. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Aloj, L., et al. (2021). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. Molecules. [Link]

• ResearchGate. (n.d.). (A) Comparison of the in vitro metabolic stability of peptides 3 and 4... ResearchGate. [Link]

• Wang, Y., et al. (2022). Design, Synthesis and Structure—Activity Relationships of Phenylalanine-Containing Peptidomimetics as Novel HIV-1 Capsid Binders Based on Ugi Four-Component Reaction. MDPI. [Link]

• Yang, Y., et al. (2012). Extraordinary metabolic stability of peptides containing α-aminoxy acids. PubMed. [Link]

• Li, J., et al. (2020). Metabolism of Peptide Drugs and Strategies to Improve their Metabolic Stability. Current Drug Metabolism. [Link]

• Unknown Author. (n.d.). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Semantic Scholar. [Link]

• ResearchGate. (n.d.). Structures of phenylalanine-containing peptides and those with a carbobenzoxy group at the first position. ResearchGate. [Link]

• Jaffe, E. K., et al. (2019). Biophysical characterization of full-length human phenylalanine hydroxylase provides a deeper understanding of its quaternary structure equilibrium. PMC. [Link]

• Jaffe, E. K., et al. (2019). Biophysical characterization of full-length human phenylalanine hydroxylase provides a deeper understanding of its quaternary structure equilibrium. PubMed. [Link]

• Lenci, E., & Trabocchi, A. (2020). Peptidomimetics, a synthetic tool of drug discovery. PMC. [Link]

• Salome, K. (2023). Novel Synthetic Strategies for the Development of Peptides and Peptidomimetics in Alzheimer's Disease and Prostate Cancer. DiVA portal. [Link]

• Aravinda, S., et al. (2003). Crystallographic Analysis of Short Helical Peptides Containing Homologs of Phenylalanine. Protein and Peptide Letters. [Link]

• Okada, Y., et al. (2007). 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. PMC. [Link]

• Mondal, S., et al. (2025). Backbone Confinement and Aromatic Substitutions Direct Supramolecular Dynamics in Tripeptides. ChemRxiv. [Link]

• Tatton, A. S., et al. (2025). Conformational Analysis of Uniformly 13C-Labeled Peptides by Rotationally Selected 13Cα-13CH3 Double-Quantum Solid-State NMR. MDPI. [Link]

• ResearchGate. (n.d.). Proposal of the most stable conformation of peptide 3 based on XPLOR-NIH calculations. ResearchGate. [Link]

• Espinoza, I. A., et al. (2021). Discovery of an H3K36me3-Derived Peptidomimetic Ligand with Enhanced Affinity for Plant Homeodomain Finger Protein 1 (PHF1). PMC. [Link]

• Sharma, V. K., et al. (2012). Rationale-Based, De Novo Design of Dehydrophenylalanine-Containing Antibiotic Peptides and Systematic Modification in Sequence for Enhanced Potency. PMC. [Link]

• G. T., et al. (2021). Exploiting Knowledge on Structure–Activity Relationships for Designing Peptidomimetics of Endogenous Peptides. PMC. [Link]

• Jo, H., et al. (2020). Sequence-Dependent Nanofiber Structures of Phenylalanine and Isoleucine Tripeptides. Molecules. [Link]

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An In-depth Technical Guide to the Molecular Weight and Physicochemical Characteristics of Apalutamide (CAS: 956104-40-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apalutamide (CAS: 956104-40-8), marketed under the brand name Erleada, is a potent, second-generation, non-steroidal antiandrogen (NSAA) agent.[1] It is a critical therapeutic option in the management of prostate cancer, specifically for non-metastatic castration-resistant prostate cancer (NM-CRPC) and metastatic castration-sensitive prostate cancer (mCSPC).[2] Apalutamide functions as a selective and competitive antagonist of the androgen receptor (AR), a key driver of prostate cancer cell proliferation.[1] A thorough understanding of its molecular weight and fundamental physicochemical properties is paramount for researchers and drug development professionals. These characteristics govern its absorption, distribution, metabolism, and excretion (ADME) profile, and are crucial for formulation development, analytical method design, and the interpretation of non-clinical and clinical data. This guide provides a comprehensive overview of apalutamide's key physicochemical parameters and the experimental methodologies used for their determination.

Molecular and Physicochemical Profile of Apalutamide

Apalutamide is a white to slightly yellow solid. The fundamental molecular and physicochemical properties of Apalutamide are summarized in the table below.

Property	Value	Source(s)
CAS Number	956104-40-8	[3]
Molecular Formula	C₂₁H₁₅F₄N₅O₂S	[3]
Molecular Weight	477.43 g/mol	[3][4]
Appearance	White to light yellow solid	[4]
Melting Point	190 - 192°C	[5]
pKa (acidic carboxamide moiety)	9.7	[6]
LogP	2.82 - 4.11	[7][8]
Aqueous Solubility	Practically insoluble	[9]
Solubility in Organic Solvents	Soluble in Methanol and Chloroform	[5]

Mechanism of Action: Androgen Receptor Antagonism

Apalutamide exerts its therapeutic effect by potently and selectively inhibiting the androgen receptor signaling pathway. This multi-faceted inhibition disrupts the normal function of androgens in promoting prostate cancer cell growth. The mechanism can be broken down into three key steps:

• Competitive Inhibition of Androgen Binding: Apalutamide directly competes with endogenous androgens, such as testosterone and dihydrotestosterone (DHT), for binding to the ligand-binding domain (LBD) of the androgen receptor.[2]

• Prevention of Nuclear Translocation: Upon androgen binding, the androgen receptor typically translocates from the cytoplasm to the nucleus. Apalutamide binding to the AR prevents this critical step.[2]

• Inhibition of DNA Binding and Transcription: By blocking nuclear translocation, Apalutamide ultimately inhibits the AR from binding to androgen response elements (AREs) on the DNA, thereby preventing the transcription of androgen-dependent genes that are essential for prostate cancer cell proliferation and survival.[2]

The following diagram illustrates the inhibitory effect of Apalutamide on the androgen receptor signaling pathway.

Caption: Workflow for determining Androgen Receptor binding affinity.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a suitable buffer (e.g., TEDG buffer: Tris-HCl, EDTA, DTT, glycerol). [10] * Prepare a stock solution of the radioligand, typically [³H]-R1881 (a synthetic androgen), at a concentration near its Kd. [11] * Prepare serial dilutions of unlabeled Apalutamide and a reference competitor (e.g., unlabeled R1881). [10] * Prepare the androgen receptor source, commonly the cytosolic fraction from homogenized rat ventral prostates. [10]

• Assay Setup:

  • In assay tubes, set up the following conditions in triplicate:

    • Total Binding: Radioligand + Receptor preparation.

    • Non-specific Binding: Radioligand + Receptor preparation + a saturating concentration of unlabeled competitor.

    • Competitive Binding: Radioligand + Receptor preparation + increasing concentrations of Apalutamide.

• Incubation:

  • Incubate all tubes at a controlled low temperature (e.g., 4°C) for a sufficient duration (e.g., 18-24 hours) to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Add a separation medium, such as a hydroxylapatite (HAP) slurry, to each tube to adsorb the receptor-ligand complexes. [10] * Incubate for a short period, then centrifuge to pellet the HAP with the bound radioligand.

  • Carefully aspirate the supernatant containing the free radioligand.

• Quantification and Data Analysis:

  • Add a scintillation cocktail to the pellets and measure the radioactivity using a liquid scintillation counter.

  • Calculate specific binding by subtracting the non-specific binding counts from the total binding counts.

  • Plot the percentage of specific binding against the logarithm of the Apalutamide concentration.

  • Determine the IC₅₀ value from the resulting sigmoidal curve using non-linear regression analysis. [12]

Solubility Determination (Shake-Flask Method)

Rationale: The shake-flask method is the gold standard for determining the equilibrium solubility of a compound. [13]This method involves allowing an excess of the solid drug to equilibrate with a solvent over a defined period, ensuring that the resulting solution is saturated. This is particularly important for poorly soluble compounds like Apalutamide.

Experimental Workflow:

Caption: Workflow for the Shake-Flask solubility determination method.

Step-by-Step Methodology:

• Preparation:

  • Add an excess amount of solid Apalutamide to a series of vials containing the desired solvent (e.g., purified water, various pH buffers). [14]The excess solid is crucial to ensure saturation is reached.

• Equilibration:

  • Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C). [15] * Agitate the samples for a predetermined period (typically 24 to 72 hours) to allow the system to reach equilibrium. [13]The duration should be sufficient to ensure the concentration in the liquid phase is no longer changing.

• Phase Separation:

  • After equilibration, allow the vials to stand to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant. It is critical to avoid aspirating any solid particles. This is typically achieved by centrifugation followed by filtration through a low-binding filter (e.g., 0.45 µm PVDF). [16]

• Quantification:

  • Prepare a calibration curve using standard solutions of Apalutamide of known concentrations.

  • Analyze the concentration of Apalutamide in the filtered supernatant using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). [9]

pKa Determination (Potentiometric Titration)

Rationale: The pKa is the pH at which a molecule is 50% ionized. For Apalutamide, the pKa of the acidic carboxamide moiety influences its solubility and permeability across biological membranes. Potentiometric titration is a precise method for determining pKa by monitoring the pH of a solution as a titrant is added. [17] Experimental Workflow:

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology:

• Preparation:

  • Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10). * Accurately weigh and dissolve Apalutamide in a suitable solvent. Due to its low aqueous solubility, a co-solvent system (e.g., methanol-water) may be necessary. [18] * Maintain a constant ionic strength in the solution using an inert salt like KCl. [19]

• Titration:

  • Place the Apalutamide solution in a thermostated vessel under constant stirring.

  • Immerse the calibrated pH electrode into the solution.

  • Add a standardized titrant (e.g., 0.1 M NaOH for an acidic group) in small, precise increments. [20] * Record the pH of the solution after each addition, ensuring the reading has stabilized.

• Data Analysis:

  • Plot the measured pH values against the volume of titrant added to generate a titration curve.

  • Identify the equivalence point, which is the point of steepest inflection on the curve.

  • The pKa is equal to the pH at the half-equivalence point (the point where half of the titrant required to reach the equivalence point has been added).

LogP Determination (Reverse-Phase HPLC Method)

Rationale: The partition coefficient (LogP) is a measure of a compound's lipophilicity and is a key predictor of its membrane permeability and overall ADME properties. While the shake-flask method is traditional, HPLC-based methods are often faster and require less material. [11]This method correlates the retention time of a compound on a non-polar stationary phase with the LogP values of a series of known standards.

Step-by-Step Methodology:

• Preparation of Standards and Sample:

  • Prepare stock solutions of Apalutamide and a series of standard compounds with well-established LogP values in a suitable solvent (e.g., methanol or acetonitrile).

  • The standards should cover a LogP range that brackets the expected LogP of Apalutamide.

• Chromatographic Conditions:

  • Use a reverse-phase HPLC column (e.g., C18). [1] * The mobile phase is typically a mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile). The composition is kept constant (isocratic elution). [21] * Set the UV detector to a wavelength where Apalutamide and the standards have good absorbance.

• Analysis:

  • Inject the standard solutions and the Apalutamide solution into the HPLC system and record their retention times (tR).

  • Calculate the capacity factor (k') for each compound using the formula: k' = (tR - t₀) / t₀, where t₀ is the void time of the column.

• Calibration and Calculation:

  • Plot the log(k') of the standard compounds against their known LogP values.

  • A linear regression of this plot will yield a calibration curve.

  • Determine the log(k') for Apalutamide from its retention time.

  • Interpolate the LogP of Apalutamide from the calibration curve using its log(k') value. [8]

Metabolism of Apalutamide

Apalutamide is primarily metabolized in the liver by cytochrome P450 enzymes. [22]The two main enzymes responsible for its metabolism are CYP2C8 and CYP3A4. [8]The major metabolic pathway is N-demethylation, which results in the formation of an active metabolite, N-desmethyl apalutamide. [8]This active metabolite also contributes to the overall therapeutic effect of the drug. Further metabolism leads to the formation of an inactive carboxylic acid metabolite. [23] The relative contribution of CYP2C8 and CYP3A4 to Apalutamide's metabolism changes with repeated dosing due to autoinduction. After a single dose, CYP2C8 is the primary contributor, but at steady-state, the contribution of CYP3A4 increases. [14]

Caption: Major metabolic pathway of Apalutamide.

Analytical Quantification in Biological Matrices

The quantification of Apalutamide and its active metabolite, N-desmethyl apalutamide, in biological matrices like plasma is essential for pharmacokinetic and therapeutic drug monitoring studies. Validated bioanalytical methods are crucial for obtaining accurate and reliable data.

HPLC-UV Method

A common method for the quantification of Apalutamide is reverse-phase high-performance liquid chromatography with ultraviolet detection (RP-HPLC-UV). [9]

• Sample Preparation: Protein precipitation is a straightforward and effective method for extracting Apalutamide from plasma samples. [9]* Chromatography: A C8 or C18 column is typically used for separation. [1][9]* Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile) is used as the mobile phase. [9]* Detection: The UV detector is set to a wavelength where Apalutamide shows maximum absorbance, such as 245 nm. [9]

LC-MS/MS Method

For higher sensitivity and selectivity, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method. [2][24]

• Sample Preparation: Similar to HPLC-UV, protein precipitation is a common sample preparation technique. [25]* Chromatography: RP-HPLC is used to separate the analytes from matrix components.

• Detection: Mass spectrometry is used for detection, often in the multiple-reaction monitoring (MRM) mode, which provides high specificity and sensitivity. [22]An internal standard, such as a deuterated version of Apalutamide (Apalutamide-d4), is typically used to ensure accuracy. [25]

Conclusion

Apalutamide is a cornerstone in the treatment of advanced prostate cancer. Its efficacy and safety are intrinsically linked to its molecular and physicochemical properties. A comprehensive understanding of its molecular weight, solubility, pKa, and lipophilicity, along with the robust analytical methods for its quantification, is indispensable for ongoing research, clinical development, and the optimization of therapeutic strategies. The experimental protocols detailed in this guide provide a framework for the accurate and reliable characterization of Apalutamide, ensuring the generation of high-quality data in both research and drug development settings.

References

• Suneetha, A., & Kumar, S. S. (2024). Analytical method development and validation for the evaluation of related substances in Apalutamide by RP-HPLC. Journal of Drug Delivery and Therapeutics, 14(6), 1-10.
• Suneetha, A., & Kumar, S. S. (2024). Analytical method development and validation for the evaluation of related substances in Apalutamide by RP-HPLC. Journal of Drug Delivery and Therapeutics, 14(6), 1-10.
• Juzumiene, D., et al. (2006). Ligand Competition Binding Assay for the Androgen Receptor. In Nuclear Receptors: Methods and Protocols (pp. 131-140). Humana Press.
• National Toxicology Program. (2013).
• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA).

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• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 10. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 11. lup.lub.lu.se [lup.lub.lu.se]
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• 17. applications.emro.who.int [applications.emro.who.int]
• 18. Frontiers | Liquid chromatography–tandem mass spectrometry assay for the simultaneous determination of apalutamide and its active metabolite N-desmethyl apalutamide, and its application in real-world patients with castration-resistant prostate cancer [frontiersin.org]
• 19. Apalutamide Absorption, Metabolism, and Excretion in Healthy Men, and Enzyme Reaction in Human Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Liquid chromatography-tandem mass spectrometry assay for the simultaneous determination of apalutamide and its active metabolite N-desmethyl apalutamide, and its application in real-world patients with castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. A High-Throughput Ligand Competition Binding Assay for the Androgen Receptor and other Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
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• 25. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]

Stability of phenylalanine methyl ester hydrochloride salts under physiological conditions

Abstract & Scope

Phenylalanine methyl ester hydrochloride (Phe-OMe·HCl) is a ubiquitous building block in peptide synthesis, a common prodrug moiety, and a critical intermediate in the development of self-assembling hydrogels. However, its behavior transitions drastically when moved from storage conditions to physiological environments. This whitepaper dissects the kinetic instability of Phe-OMe under physiological conditions (pH 7.4, 37°C), detailing the mechanistic drivers of its degradation, quantitative kinetic profiles, and a self-validating experimental framework for accurately measuring its half-life without analytical artifacts.

The Physicochemical Paradox of α-Amino Acid Esters

To understand the instability of Phe-OMe at physiological pH, we must first examine its ionization state. The potentiometrically measured pKa of the terminal amine in phenylalanine methyl ester is approximately 7.11[1].

When formulated as a hydrochloride salt, the molecule is highly stable in acidic aqueous environments. In fact, kinetic studies demonstrate that Phe-OMe achieves maximum aqueous stability at pH 3.0[1]. However, when introduced to a physiological pH of 7.4, the environment crosses the molecule's pKa threshold. At this pH, more than 60% of the molecules exist in their deprotonated, free-base form. This phase shift triggers two distinct and rapid degradation cascades.

Mechanistic Pathways of Degradation at pH 7.4

At 37°C and pH 7.4, the degradation of α-amino acid ester-containing compounds is complex and highly accelerated compared to acidic conditions[2]. The instability is driven by two primary mechanisms:

• Base-Catalyzed Ester Hydrolysis: The direct hydrolysis of the methyl ester at pH 7.4 occurs at a rate 30 to 40 times greater than at pH 3.0[2]. This is driven by the abundance of hydroxide (OH⁻) ions in the physiological buffer attacking the ester carbonyl. Interestingly, this base-catalyzed reaction is further enhanced by the electron-withdrawing nature of the adjacent amine substituent[2].

• Intermolecular Aminolysis (Diketopiperazine Formation): Because the amine is largely deprotonated at pH 7.4, it becomes a potent nucleophile. In concentrated solutions, the free amine of one Phe-OMe molecule can attack the ester carbonyl of another, leading to self-condensation. In polymeric or dipeptide systems (such as aspartame), this nucleophilic attack happens intramolecularly to rapidly form neutral diketopiperazines (DKPs)[3].

Fig 1. Chemical degradation pathways of phenylalanine methyl ester at physiological pH.

Quantitative Kinetic Profiling

The rate of degradation is strictly dependent on temperature and pH. While simple α-amino acid esters are stable for months at low pH, their half-life (t₁/₂) drops to mere hours under physiological conditions[2].

Table 1: Comparative Stability Data for Phenylalanine Derivatives

Substrate	Environmental Condition	pH	Temp (°C)	Dominant Mechanism	Estimated Half-Life (t₁/₂)*
Phe-OMe·HCl	Acidic Aqueous Buffer	3.0	25	Highly Stable	> 100 days[1]
Phe-OMe·HCl	Physiological Buffer	7.4	37	Base-Catalyzed Hydrolysis	~ 2 hours[2]
Aspartame	Acidic Aqueous Buffer	4.0	25	Highly Stable	53 days[1]
Aspartame	Physiological Buffer	6.8 - 7.4	37 - 100	Diketopiperazine Formation	13 - 23 hours[4]

*Note: Exact half-lives vary based on initial substrate concentration (which dictates the rate of second-order intermolecular aminolysis) and buffer composition.

Self-Validating Experimental Methodology

A common pitfall in analytical chemistry is inducing degradation during the sample preparation or analysis phase. To accurately measure the stability of Phe-OMe at pH 7.4, the experimental protocol must be a self-validating system that strictly controls causality.

The Causality Behind the Protocol Design

• Why use high-capacity 100 mM PBS? Phe-OMe·HCl is an acidic salt. If added to a weak buffer, it will artificially lower the pH of the solution, thereby slowing its own degradation and yielding a false-positive stability profile. A 100 mM buffer ensures the pH remains clamped at exactly 7.4.

• Why the 0.1% TFA Quench? Kinetics must be frozen instantly prior to HPLC analysis. By dropping the aliquot's pH below 3.0, we cross the pKa threshold (7.11), fully protonating the amine (removing its nucleophilicity) and drastically reducing OH⁻ concentration to halt base-catalyzed hydrolysis[1].

• Why mandate a Mass Balance Check? A protocol is only trustworthy if it accounts for all reaction components. The sum of the molar concentrations of remaining Phe-OMe, formed L-phenylalanine, and formed DKP must equal the initial starting concentration. A failure in mass balance indicates an uncharacterized degradation pathway or sample precipitation.

Step-by-Step Workflow

Fig 2. Self-validating experimental workflow for assessing Phe-OMe stability.

Protocol Execution:

• System Suitability Test (SST): Prepare a 1 mM standard of Phe-OMe in 0.1% Trifluoroacetic acid (TFA) in water. Inject 5 replicates into the RP-HPLC (C18 column, 210 nm UV detection) to ensure an RSD < 2.0% for peak area, confirming baseline stability in the acidic diluent.

• Incubation: Pre-warm 50 mL of 100 mM Phosphate Buffered Saline (PBS) to 37°C in a shaking water bath. Spike in Phe-OMe·HCl to achieve a final concentration of 1 mM. Immediately vortex.

• Time-Zero (t=0) Sampling: Within 15 seconds of spiking, withdraw a 100 µL aliquot and transfer it into an HPLC vial containing 900 µL of cold 0.1% TFA (Quench Solution). This establishes the 100% baseline.

• Kinetic Sampling: Withdraw 100 µL aliquots at t = 0.5, 1, 2, 4, 8, 12, and 24 hours. Quench each immediately in 900 µL of cold 0.1% TFA.

• Analysis: Analyze via RP-HPLC using a gradient of Water/Acetonitrile (both containing 0.1% TFA).

• Validation: Calculate the pseudo-first-order rate constant ( kobs​ ) by plotting ln([Phe−OMe]t​/[Phe−OMe]0​) versus time. Verify that the molar appearance of L-phenylalanine matches the molar disappearance of Phe-OMe.

Formulation Strategies for Stabilization

Because facile lactone/ester release occurs rapidly under physiological conditions[2], researchers utilizing Phe-OMe in drug delivery must engineer workarounds. If the ester must remain intact until it reaches a specific intracellular target, formulation scientists should consider liposomal encapsulation . By encapsulating the Phe-OMe payload within the aqueous core of a liposome buffered to pH 3.0–4.0, the ester is shielded from physiological pH during systemic circulation, only degrading upon endosomal uptake and liposomal rupture[2].

References

• Source: nih.
• Kinetics of Decomposition of Aspartame Hydrochloride (Usal)
• Synthesis and mechanistic investigations of pH-responsive cationic poly(aminoester)
• Source: researchgate.

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• 2. Kinetics and Mechanisms of Activation of α-Amino Acid Ester Prodrugs of Camptothecins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and mechanistic investigations of pH-responsive cationic poly(aminoester)s - Chemical Science (RSC Publishing) DOI:10.1039/C9SC05267D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

The Positional Paradigm: Methoxy-Group Effects on Phenylalanine Derivatives in Drug Design and Biocatalysis

Executive Summary

The rational design of non-proteinogenic amino acids is a cornerstone of modern peptidomimetic and small-molecule drug discovery. Among these, methoxyphenylalanine derivatives offer a unique landscape for tuning pharmacokinetics and receptor binding. The precise positioning of the methoxy (-OCH₃) group—whether ortho, meta, or para to the alanine side chain—fundamentally alters the molecule's steric profile, electron density, and lipophilicity. This technical guide explores the mechanistic causality behind these positional effects, their impact on pharmacological targets like the LAT-1 transporter and G protein-coupled receptors (GPCRs), and the self-validating biocatalytic workflows required to synthesize them.

Mechanistic Foundations: Electronic and Steric Dynamics

The introduction of a methoxy group onto the phenyl ring of phenylalanine creates a complex interplay of inductive electron withdrawal (-I) and resonance electron donation (+R). The spatial geometry dictated by the substitution position governs how these electronic effects manifest during receptor engagement.

• Ortho-Methoxy: Positioning the -OCH₃ group adjacent to the amino acid side chain induces significant steric hindrance. This restricts the rotation of the side chain (χ1 and χ2 dihedral angles), effectively locking the molecule into specific rotameric states. While this rigidity is advantageous for designing metabolically stable peptidomimetics, it frequently causes steric clashes within the native binding pockets of transport proteins and receptors[1].

• Meta-Methoxy: The meta position offers an optimal spatial compromise. The methoxy group projects laterally, allowing it to access and fill accessory hydrophobic pockets within target proteins without disrupting the primary π-π stacking or cation-π interactions of the core phenyl ring. Furthermore, because the meta position cannot donate electron density via resonance to the benzylic carbon, its inductive (-I) effect dominates, subtly tuning the pKa of adjacent functional groups[2].

• Para-Methoxy: The para position is dominated by a strong resonance (+R) effect, which significantly increases the electron density of the aromatic ring. This electron-rich π-cloud dramatically enhances cation-π binding energies, making para-methoxyphenylalanine highly effective for interacting with positively charged receptor residues (e.g., Arginine or Lysine) in GPCR binding sites[3].

Pharmacological Implications: Target Binding & Transport

The theoretical physicochemical differences of methoxy positioning translate directly into measurable pharmacological outcomes, particularly in transporter affinity and receptor activation.

Transporter Affinity: The LAT-1 Hydrophobic Pocket

The L-type amino acid transporter 1 (LAT-1) is a critical conduit for delivering drugs across the blood-brain barrier and into rapidly proliferating cancer cells. Advanced computational modeling and empirical assays demonstrate that meta-substituted phenylalanine analogs exhibit significantly enhanced binding affinity compared to their ortho or para counterparts. The meta-methoxy group perfectly aligns with a lateral hydrophobic cavity within the LAT-1 binding site. This spatial complementation transitions the molecule from a transient substrate into a high-affinity competitive inhibitor, offering a strategic vector for targeted drug delivery[4].

Fig 1. Binding affinity dynamics of methoxyphenylalanine isomers within the LAT-1 transporter pocket.

GPCR Activation: Cation-π Interactions

In G protein-coupled receptors, such as the Ste2p receptor for the yeast α-factor, the aromatic residue of the peptide ligand serves as a critical anchor. Studies utilizing fluorinated and methoxy-substituted phenylalanine analogs reveal that para-methoxyphenylalanine possesses an exceptionally high cation-π binding energy (approx. 28.6 kcal/mol). This elevated energy, driven by the para-methoxy group's electron-donating resonance, stabilizes the interaction with the Arg58 residue of the receptor, directly influencing the equilibrium dissociation constant ( Kd​ ) and agonist activity[3].

Experimental Workflows: Self-Validating Protocols

Synthesizing enantiopure methoxyphenylalanines via traditional organic chemistry often suffers from low atom economy and complex chiral resolution. Conversely, engineered Phenylalanine Ammonia-Lyases (PALs)—such as variants from Arabidopsis thaliana (AtPAL) or Petroselinum crispum (PcPAL)—provide a scalable, self-validating biocatalytic pathway[5].

Protocol 1: Biocatalytic Synthesis of (S)-Methoxyphenylalanine

Causality & Rationale: The PAL-catalyzed hydroamination of cinnamic acids is a reversible, non-oxidative reaction. To overcome the thermodynamic preference for ammonia elimination, the reaction must be flooded with a massive excess of the amine donor (Le Chatelier's principle), driving the equilibrium toward the (S)-enantiomer[5].

• Substrate Preparation: Dissolve 2 mM of the target precursor (e.g., m-methoxycinnamic acid) in the reaction buffer.

• Ammonia Saturation: Utilize 6 M NH₄OH as the primary reaction medium. Adjust the pH precisely to 9.5 using CO₂. Reasoning: This specific pH balances the availability of unprotonated ammonia ( NH3​ ) required for the nucleophilic attack while maintaining the structural integrity of the PAL enzyme[5].

• Biocatalyst Addition: Introduce the engineered PAL enzyme (e.g., AtPAL variant) at a concentration of 0.1 mg/mL.

• Incubation: Incubate the mixture at 30 °C with continuous orbital shaking (200 rpm) for 17–24 hours to ensure maximum conversion[5].

• Validation (Self-Validating Step): Quench the reaction with 6 M HCl. Extract and analyze the product via chiral High-Performance Liquid Chromatography (HPLC). The protocol is considered validated only if the optical purity exceeds >99% enantiomeric excess (ee).

Fig 2. Self-validating biocatalytic workflow for enantiopure methoxyphenylalanine synthesis.

Protocol 2: LAT-1 Cis-Inhibition Assay

Causality & Rationale: To determine whether a specific methoxy positional isomer acts as a substrate or an inhibitor, a radioligand competition assay is utilized. By measuring the displacement of a known substrate, the specific binding affinity of the isomer can be quantified[4].

• Cell Culture: Plate HEK293 cells stably expressing human LAT-1 in a 96-well format.

• Radioligand Application: Introduce a known radiolabeled substrate (e.g., [³H]-L-leucine) at a concentration near its established Kd​ .

• Competitor Introduction: Add the synthesized methoxyphenylalanine isomer (ortho, meta, or para) across a logarithmic concentration gradient (1 μM to 1 mM).

• Incubation & Quenching: Incubate exactly for 3 minutes at 37 °C. Reasoning: A short incubation captures the initial linear phase of transport. Rapidly quench the reaction by washing with ice-cold, Na⁺-free buffer to instantly halt transporter dynamics[4].

• Validation (Self-Validating Step): Lyse the cells and quantify intracellular radioactivity via liquid scintillation counting. The system validates itself by generating a sigmoidal dose-response curve, from which the IC50​ is derived.

Quantitative Data Analysis

The following table synthesizes the physicochemical and pharmacological data associated with the three methoxyphenylalanine isomers, highlighting the stark contrast driven by positional variance[3],[4],[5].

Positional Isomer	Dominant Electronic Effect	Steric Profile	LAT-1 Binding Affinity	Cation-π Binding Energy	Biocatalytic Yield (PAL)
ortho-Methoxy	Inductive (-I) & Resonance (+R)	High Hindrance (Restricted rotamers)	Low (Steric clash)	Moderate	Low/Moderate (Requires mutant PAL)
meta-Methoxy	Inductive (-I) dominates	Lateral Projection	High (Fills hydrophobic pocket)	Moderate	High (>99% ee)
para-Methoxy	Resonance (+R) dominates	Linear Extension	Moderate	High (~28.6 kcal/mol)	High (>99% ee)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Genetic Incorporation of Twelve meta-Substituted Phenylalanine Derivatives Using A Single Pyrrolysyl-tRNA Synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Binding of fluorinated phenylalanine α-factor analogs to Ste2p: Evidence for a cation-π binding interaction between a peptide ligand and its cognate G protein-coupled receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Mild and Efficient Hydrolysis of 3-Methoxy-DL-phenylalanine Methyl Ester Hydrochloride to Free Acid

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Process Scope: Base-catalyzed ester hydrolysis (saponification) and isoelectric isolation.

Mechanistic Rationale & Experimental Design

When converting an amino acid methyl ester hydrochloride to a free carboxylic acid, the selection of reagents and solvents dictates the purity, yield, and structural integrity of the final zwitterion. This protocol avoids harsh conditions, utilizing a highly controlled, self-validating methodology.

The Causality of Reagent Selection

Why Lithium Hydroxide (LiOH)? While sodium hydroxide (NaOH) and potassium hydroxide (KOH) are traditional reagents for ester saponification, they often require high temperatures and can be overly harsh, potentially leading to side reactions in complex pharmaceutical intermediates[1]. LiOH is specifically favored in amino acid and peptide chemistry because it provides mild alkaline conditions[2]. The lithium ion coordinates effectively with the carbonyl oxygen, facilitating nucleophilic attack by the hydroxide ion without requiring elevated temperatures. Furthermore, in chiral synthesis, LiOH minimizes the risk of base-catalyzed racemization[3]. Although our specific substrate is a DL-racemate, utilizing LiOH ensures this protocol remains directly transferable to enantiopure drug development pipelines.

Why a THF/Water Co-solvent System? Amino acid esters possess lipophilic aromatic rings, making them highly soluble in organic solvents, whereas LiOH is strictly water-soluble. Conducting this reaction in a biphasic system would severely limit the reaction rate due to low interfacial surface area. A 1:1 volumetric mixture of Tetrahydrofuran (THF) and water creates a single, homogeneous phase[4]. This ensures rapid, uniform kinetics, allowing the saponification to reach completion within 1-2 hours at room temperature[2].

Stoichiometric Causality The substrate is supplied as a hydrochloride (HCl) salt. Therefore, the first 1.0 equivalent of LiOH does not participate in hydrolysis; it is instantly consumed to neutralize the HCl, liberating the free amine. To drive the nucleophilic acyl substitution of the ester to completion, an additional 1.5 equivalents of LiOH are required, bringing the total to 2.5 equivalents[2].

Quantitative Data & Reagent Summary

All quantitative parameters for the reaction are summarized below to ensure precise stoichiometric scaling.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
3-Methoxy-DL-phenylalanine methyl ester HCl	245.70	1.0	1.00 g (4.07 mmol)	Substrate
Lithium hydroxide monohydrate (LiOH·H₂O)	41.96	2.5	0.427 g (10.17 mmol)	Base / Nucleophile
Tetrahydrofuran (THF)	72.11	N/A	10 mL	Organic Co-solvent
Deionized Water	18.02	N/A	10 mL	Aqueous Co-solvent
1M Hydrochloric Acid (HCl)	36.46	As needed	~ 6-7 mL	pH Adjustment

Experimental Workflow Diagram

Workflow for the base-catalyzed hydrolysis of 3-Methoxy-DL-phenylalanine methyl ester HCl.

Step-by-Step Protocol: A Self-Validating System

This methodology is designed as a self-validating system. Each phase of the reaction provides physical or analytical feedback to confirm chemical milestones, ensuring trustworthiness and reproducibility without relying blindly on elapsed time.

Phase 1: Preparation and Neutralization

• Substrate Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.00 g (4.07 mmol) of 3-Methoxy-DL-phenylalanine methyl ester HCl in 10 mL of THF.

• Thermal Control: Submerge the flask in an ice-water bath (0 °C). Cooling is critical during the initial neutralization to prevent localized exothermic degradation[4].

• Base Addition: Dissolve 0.427 g (10.17 mmol, 2.5 eq) of LiOH·H₂O in 10 mL of deionized water. Add this aqueous solution dropwise to the THF mixture over 5-10 minutes under vigorous stirring.

  • Validation Check: The solution should remain clear and homogeneous, confirming the efficacy of the THF/Water co-solvent system.

Phase 2: Saponification

• Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to ambient room temperature (20-25 °C). Stir continuously for 1 to 2 hours.

• Analytical Validation: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a mobile phase of Dichloromethane:Methanol (9:1) and visualization with a ninhydrin stain.

  • Validation Check: The reaction is complete when the high-Rf ester spot completely disappears, replaced by a baseline spot representing the highly polar lithium carboxylate salt[2].

Phase 3: Workup and Isoelectric Isolation

• Solvent Removal: Concentrate the reaction mixture under reduced pressure using a rotary evaporator (water bath <35 °C) to remove the majority of the THF.

  • Causality: Removing the organic solvent prevents the newly formed amino acid from partitioning into an organic phase, forcing it entirely into the aqueous layer.

• pH-Driven Precipitation: Cool the remaining aqueous solution to 0 °C. Carefully add 1M HCl dropwise while continuously monitoring the solution with a calibrated pH meter. Adjust the pH to exactly 5.8 (the approximate isoelectric point, pI, of the target amino acid).

  • Validation Check: At the pI, the net charge of the amino acid becomes zero (zwitterion form). Because zwitterions have minimal aqueous solubility, the product will crash out of solution as a dense, white to off-white precipitate. If the ester was not successfully hydrolyzed, this specific pH-dependent precipitation would not occur.

• Maturation: Stir the suspension at 0 °C for 30 minutes to maximize crystal growth and yield.

Phase 4: Filtration and Drying

• Isolation: Filter the precipitate through a sintered glass funnel under vacuum.

• Washing: Wash the filter cake with ice-cold deionized water (2 x 5 mL) to remove residual lithium chloride salts, followed by a wash with cold acetone (5 mL) to remove trace organic impurities and aid in drying.

• Desiccation: Dry the isolated solid in a vacuum desiccator over P₂O₅ or in a vacuum oven at 40 °C overnight to a constant weight.

References

• Source: researchgate.
• Source: acs.
• Source: arkat-usa.
• Source: mdpi.

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Advanced Protocols for N-Protection of 3-Methoxy-DL-phenylalanine Methyl Ester: Boc and Fmoc Strategies

Executive Summary

The incorporation of non-canonical amino acids, such as 3-Methoxy-DL-phenylalanine, is a cornerstone of modern peptidomimetic design and structure-activity relationship (SAR) studies. The methoxy substitution on the phenyl ring introduces unique electronic and steric properties that can dramatically alter a peptide's binding affinity and metabolic stability. To utilize this building block in solid-phase peptide synthesis (SPPS) or solution-phase coupling, the α-amino group must be orthogonally protected while the C-terminus remains masked as a methyl ester.

This application note provides field-proven, self-validating protocols for the N-protection of 3-Methoxy-DL-phenylalanine methyl ester hydrochloride using either the Boc (tert-butyloxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) strategies.

Mechanistic Rationale & Strategy Selection

The starting material is typically supplied as a hydrochloride salt (HCl·H₂N-CH(CH₂-C₆H₄-OMe)-COOMe). The presence of the methyl ester dictates the boundaries of our reaction conditions: the ester is stable to the acidic conditions of Boc cleavage and the mild basic conditions of Fmoc cleavage, but it is highly susceptible to saponification (hydrolysis) in the presence of strong aqueous bases.

The Boc Strategy

The Boc protecting group is introduced using di-tert-butyl dicarbonate (Boc₂O) [1]. This reaction is thermodynamically driven by the evolution of carbon dioxide and tert-butanol.

• Causality in Base Selection: We utilize N,N-Diisopropylethylamine (DIPEA) in anhydrous dichloromethane (DCM). DIPEA is a sterically hindered, non-nucleophilic base. It efficiently deprotonates the ammonium salt to liberate the free amine without competing as a nucleophile against the amine for the Boc₂O, and it completely avoids the risk of ester hydrolysis associated with aqueous bases [2].

The Fmoc Strategy

Fmoc protection is the standard for modern SPPS due to its mild, base-labile cleavage conditions (e.g., 20% piperidine).

• Causality in Reagent Selection (Fmoc-OSu vs. Fmoc-Cl): We strictly utilize Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) rather than Fmoc-Cl. Fmoc-Cl generates hydrochloric acid as a byproduct, which can catalyze unwanted side reactions or require an excess of base that risks methyl ester hydrolysis. Fmoc-OSu generates N-hydroxysuccinimide, a much milder, easily removed byproduct [4].

• Causality in Solvent/Base Selection: The reaction is performed in a biphasic 1,4-Dioxane/H₂O system using Sodium Bicarbonate (NaHCO₃). The mixed solvent ensures the solubility of both the highly polar amino acid salt and the hydrophobic Fmoc-OSu. NaHCO₃ is specifically chosen because its pKa is sufficient to neutralize the N-hydroxysuccinimide byproduct and liberate the free amine, but it is too weak to cause saponification of the methyl ester[3].

Synthetic Workflow

Divergent synthetic workflow for Boc and Fmoc N-protection of 3-Methoxy-DL-Phe-OMe.

Quantitative Data Summary

The following table summarizes the stoichiometric and environmental parameters required to achieve optimal yields while preserving the integrity of the methyl ester.

Parameter	Boc Protection	Fmoc Protection
Reagent (Equiv)	Boc₂O (1.1 - 1.2 eq)	Fmoc-OSu (1.1 eq)
Base (Equiv)	DIPEA (2.2 - 2.5 eq)	NaHCO₃ (2.5 - 3.0 eq)
Solvent System	Anhydrous DCM	1,4-Dioxane / H₂O (1:1 v/v)
Temperature	0 °C for 1 h, then RT	0 °C for 1 h, then RT
Reaction Time	12 - 16 hours	12 - 16 hours
Typical Yield	85 - 95%	80 - 90%
Cleavage Condition	TFA / DCM (1:1)	20% Piperidine in DMF

Experimental Protocols

Protocol A: Synthesis of Boc-3-Methoxy-DL-phenylalanine Methyl Ester

This protocol is optimized for anhydrous conditions to ensure rapid kinetics and zero ester hydrolysis.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with inert gas (N₂ or Argon).

• Substrate Dissolution: Suspend 3-Methoxy-DL-phenylalanine methyl ester hydrochloride (1.0 eq, e.g., 10 mmol) in anhydrous DCM (0.2 M concentration, 50 mL).

• Freebasing: Cool the suspension to 0 °C using an ice-water bath. Add DIPEA (2.5 eq, 25 mmol) dropwise over 5 minutes. The suspension will clarify as the free amine is liberated and dissolves in the DCM [2].

• Protection: Dissolve Boc₂O (1.1 eq, 11 mmol) in a small volume of anhydrous DCM (10 mL). Add this solution dropwise to the reaction mixture at 0 °C. Note: Dropwise addition mitigates the exothermic nature of the reaction and prevents localized concentration spikes that could lead to side reactions.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 12–16 hours.

• Workup: Dilute the reaction mixture with additional DCM (50 mL). Transfer to a separatory funnel.

  • Wash with 1M KHSO₄ (2 × 50 mL) to remove unreacted starting material and DIPEA.

  • Wash with saturated aqueous NaHCO₃ (1 × 50 mL) to remove acidic impurities.

  • Wash with brine (1 × 50 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the Boc-protected product as a viscous oil or white solid.

Protocol B: Synthesis of Fmoc-3-Methoxy-DL-phenylalanine Methyl Ester

This protocol utilizes a biphasic buffering system to protect the methyl ester while neutralizing reaction byproducts.

• Substrate Dissolution: In a round-bottom flask, dissolve 3-Methoxy-DL-phenylalanine methyl ester hydrochloride (1.0 eq, 10 mmol) in a 1:1 mixture of 1,4-Dioxane and deionized water (50 mL total volume).

• Buffering: Cool the solution to 0 °C. Add solid NaHCO₃ (3.0 eq, 30 mmol) in portions. Stir for 10 minutes until effervescence ceases. The pH should be approximately 8.0–8.5 [3].

• Protection: Dissolve Fmoc-OSu (1.1 eq, 11 mmol) in 1,4-Dioxane (15 mL). Add this solution dropwise to the aqueous reaction mixture at 0 °C.

• Propagation: Allow the reaction to warm to RT and stir vigorously for 12–16 hours. The biphasic nature requires rapid stirring to ensure mass transfer between the aqueous and organic phases [4].

• Workup: Concentrate the mixture under reduced pressure to remove the majority of the 1,4-Dioxane (do not evaporate to complete dryness).

• Extraction: Dilute the remaining aqueous slurry with Ethyl Acetate (100 mL) and transfer to a separatory funnel.

  • Wash with 1M HCl (2 × 50 mL) to neutralize the NaHCO₃ and remove unreacted amine.

  • Wash with water (1 × 50 mL) and brine (1 × 50 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient) if N-hydroxysuccinimide traces remain.

Quality Control & Self-Validation

To ensure the integrity of the synthesized building blocks, the protocols must be self-validating. Use the following analytical signatures to confirm successful protection and the survival of the methyl ester:

• Thin-Layer Chromatography (TLC):

  • Ninhydrin Stain: The starting material (free primary amine) will stain a deep purple/pink when heated with ninhydrin. A successful reaction is validated by the complete absence of a ninhydrin-active spot in the purified product.

  • UV Vis (254 nm): Both products will be UV active due to the methoxy-phenyl ring. The Fmoc product will exhibit intense UV absorbance due to the highly conjugated fluorenyl system.

• Nuclear Magnetic Resonance (¹H-NMR, CDCl₃):

  • Ester & Ether Validation: Both products must retain a ~3.70 ppm singlet (3H, -COOCH₃ ) and a ~3.80 ppm singlet (3H, Ar-OCH₃ ). Disappearance of the 3.70 ppm peak indicates accidental ester hydrolysis.

  • Boc Validation: Appearance of a massive, sharp singlet at ~1.40 ppm (9H, -C(CH₃ )₃).

  • Fmoc Validation: Appearance of a multiplet in the aromatic region at 7.25–7.80 ppm (8H, fluorenyl aromatics) and a distinct aliphatic signal for the Fmoc -CH -CH₂ - system at ~4.20–4.50 ppm.

References

• 1 2.2 3.3 4.4

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methyl 2-amino-3,3,3-trifluoropropanoate hydrochloride | 134297-36-2 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: Advanced Chemoenzymatic Synthesis of L-DOPA Analogs from 3-Methoxy-DL-phenylalanine Methyl Ester

Strategic Overview & Mechanistic Rationale

The synthesis of 3,4-dihydroxyphenylalanine (DOPA) and its stereopure analogs from mono-methoxy precursors requires rigorous control over regiochemistry, oxidation states, and stereochemistry. Starting from 3-Methoxy-DL-phenylalanine methyl ester , researchers face three primary challenges: selectively functionalizing the C4 position, preventing the over-oxidation of the resulting catechol to an ortho-quinone, and resolving the racemic mixture into the biologically active L-enantiomer.

To address these challenges, this protocol utilizes a highly efficient formylation-oxidation sequence[1]. Rather than attempting a direct electrophilic hydroxylation—which is notoriously unselective and prone to over-oxidation—we employ a Mg²⁺-templated Casiraghi formylation followed by a Dakin oxidation. Finally, an enzymatic kinetic resolution using Alcalase (Subtilisin Carlsberg) is deployed to isolate the L-enantiomer with >99% enantiomeric excess (ee)[2].

Causality Behind Reagent Selection:

• Selective O-Demethylation: Boron tribromide (BBr₃) at cryogenic temperatures (-78 °C) selectively cleaves the electron-rich aryl ether while preserving the aliphatic methyl ester, which is strictly required for the downstream enzymatic resolution.

• Regiocontrol via Casiraghi Formylation: The addition of MgCl₂ forms a magnesium phenoxide intermediate that coordinates paraformaldehyde. This templates the formylation exclusively to the ortho position. Between the two ortho positions (C2 and C4), C4 is overwhelmingly favored due to the steric bulk of the amino acid side chain at C1.

• Redox Control via Dakin Oxidation: The Dakin reaction converts the C4-formyl group to a hydroxyl group via a hydroperoxide intermediate and aryl migration[1]. This guarantees precise ortho-hydroxylation without the risk of generating reactive dopaquinone species.

• Stereocontrol via Enzymatic Resolution: Resolving the racemate late in the synthesis (at the protected DOPA stage) ensures that enantiomeric purity is established right before global deprotection, mitigating the risk of racemization during intermediate steps[2].

Visualizing the Synthetic Workflow

Figure 1: Complete 6-step synthetic workflow from 3-Methoxy-DL-phenylalanine methyl ester to L-DOPA.

Quantitative Data & In-Process Controls

Self-validation is critical in multi-step syntheses. The table below summarizes the expected yields and the specific In-Process Controls (IPCs) used to verify the success of each transformation before proceeding.

Step	Transformation	Reagents	Yield (%)	In-Process Control (IPC) & Validation
1	O-Demethylation	BBr₃, DCM, -78 °C	92%	TLC (Ninhydrin): Product R_f 0.2 (EtOAc). Loss of OMe singlet in ¹H-NMR.
2	N-Protection	Cbz-Cl, NaHCO₃	88%	LC-MS: [M+H]⁺ 330.1. Ninhydrin stain becomes negative (amine protected).
3	ortho-Formylation	MgCl₂, (CH₂O)n, Et₃N	75%	¹H-NMR: Appearance of sharp aldehyde peak at ~9.8 ppm.
4	Dakin Oxidation	30% H₂O₂, NaHCO₃	81%	Colorimetric: FeCl₃ test turns dark green (confirms 1,2-catechol formation).
5	Kinetic Resolution	Alcalase, pH 7.5	48%	Chiral HPLC: Baseline resolution of L-acid and D-ester. (Max theoretical 50%)
6	Hydrogenolysis	H₂, 10% Pd/C, MeOH	95%	LC-MS: [M+H]⁺ 198.1. Complete disappearance of aromatic Cbz signals.

Detailed Experimental Protocols

Step 1 & 2: O-Demethylation and N-Cbz Protection

The catechol side chain and primary amine must be carefully managed to prevent unwanted side reactions during subsequent steps[3].

• Demethylation: Dissolve 3-Methoxy-DL-phenylalanine methyl ester (10.0 mmol) in anhydrous DCM (50 mL) under an argon atmosphere and cool to -78 °C.

• Dropwise, add BBr₃ (1.0 M in DCM, 25.0 mmol). Stir for 2 hours at -78 °C, then allow to warm to 0 °C.

• Carefully quench with anhydrous MeOH (10 mL) at 0 °C to destroy excess BBr₃ and re-esterify any partially cleaved methyl ester. Concentrate under reduced pressure.

• Protection: Redissolve the crude hydrobromide salt in a 1:1 mixture of THF and H₂O (40 mL). Add NaHCO₃ (30.0 mmol) and cool to 0 °C.

• Add Benzyl chloroformate (Cbz-Cl, 11.0 mmol) dropwise. Stir at room temperature for 4 hours.

• Extract with EtOAc (3 × 30 mL), wash with brine, dry over Na₂SO₄, and concentrate to yield N-Cbz-3-hydroxy-DL-phenylalanine methyl ester.

Step 3: Regioselective Casiraghi Formylation

• Dissolve the N-Cbz protected intermediate (8.0 mmol) in anhydrous THF (40 mL).

• Add anhydrous MgCl₂ (16.0 mmol), triethylamine (32.0 mmol), and paraformaldehyde (32.0 mmol).

• Reflux the mixture (65 °C) under argon for 4 hours. The solution will turn pale yellow as the magnesium-phenoxide complex forms and directs the formylation.

• Cool to room temperature, quench with 1M HCl (until pH 2), and extract with EtOAc. Purify via short-pad silica filtration to yield N-Cbz-4-formyl-3-hydroxy-DL-phenylalanine methyl ester.

Step 4: Dakin Oxidation

Mild basic conditions are strictly required here; strong bases like NaOH will trigger auto-oxidation of the resulting catechol.

• Dissolve the formylated intermediate (6.0 mmol) in MeOH (30 mL).

• Add saturated aqueous NaHCO₃ (10 mL), followed by the dropwise addition of 30% H₂O₂ (9.0 mmol)[1].

• Stir at room temperature for 2 hours. Monitor via TLC; the UV-active aldehyde spot will rapidly convert to a highly polar catechol spot.

• Quench with saturated aqueous Na₂S₂O₃ to destroy excess peroxide. Acidify to pH 3 with 1M HCl and extract with EtOAc. Concentrate to yield N-Cbz-DL-DOPA methyl ester.

Step 5: Enzymatic Kinetic Resolution

• Suspend N-Cbz-DL-DOPA methyl ester (5.0 mmol) in 0.1 M sodium phosphate buffer (pH 7.5, 50 mL) containing 10% acetone to aid solubility.

• Add Alcalase (Subtilisin Carlsberg, 0.5 g)[2].

• Stir gently at 30 °C. The hydrolysis of the L-ester generates a carboxylic acid, which will lower the pH. Maintain the pH precisely at 7.5 using a pH-stat dispensing 0.5 M NaOH.

• Stop the reaction when exactly 0.5 equivalents (2.5 mmol) of NaOH have been consumed (typically 4–6 hours).

Figure 2: Phase separation logic following the stereoselective enzymatic hydrolysis of the L-enantiomer.

• Phase Separation: Extract the reaction mixture with EtOAc (3 × 20 mL). The organic layer contains the unreacted D-ester.

• Acidify the aqueous layer to pH 2.0 with 1M HCl and extract with fresh EtOAc (3 × 30 mL). Dry and concentrate this organic layer to isolate stereopure N-Cbz-L-DOPA.

Step 6: Global Deprotection (Hydrogenolysis)

• Dissolve N-Cbz-L-DOPA (2.0 mmol) in degassed MeOH (20 mL).

• Add 10% Pd/C (0.1 eq by weight). Purge the flask with argon, then introduce H₂ gas via a balloon.

• Stir vigorously at room temperature for 3 hours.

• Filter the mixture through a pad of Celite under an argon blanket (to prevent catechol oxidation) and concentrate in vacuo to yield pure L-DOPA as a white to off-white solid.

References

• Efficient Synthesis of Selectively Protected L-Dopa Derivatives from L-Tyrosine via Reimer-Tiemann and Dakin Reactions. Chemistry and Biochemistry (ucla.edu).
• Stereoselective L-Dopa Prepar
• Synthesis of peptides containing DOPA (3,4-dihydroxyphenylalanine).

Sources

• 1. chem.ucla.edu [chem.ucla.edu]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]

Coupling reaction conditions for sterically hindered amino acid methyl esters

Application Note: Advanced Coupling Reaction Conditions for Sterically Hindered Amino Acid Methyl Esters

Introduction & Mechanistic Insights

The synthesis of peptides containing sterically hindered amino acids—such as α-aminoisobutyric acid (Aib), N-methyl amino acids (e.g., N-Me-Val), and β-branched residues (Val, Ile, tert-leucine)—presents a formidable challenge in organic synthesis[1]. When these residues are coupled as C-terminal methyl esters (e.g., H-Aib-OMe), the steric bulk severely restricts the trajectory of nucleophilic attack by the amine onto the activated carboxylate.

The Causality of Failure with Standard Reagents: Traditional carbodiimide/HOBt chemistries fail in these microenvironments due to sluggish reaction kinetics. Prolonged reaction times leave the activated acyl intermediate vulnerable to two primary side reactions:

• Epimerization via Oxazolone Formation: The activated carboxyl group can be intramolecularly attacked by the oxygen of the adjacent N-acyl amide, forming an oxazolone intermediate[2]. This intermediate easily loses its chiral integrity at the α-carbon.

• Diketopiperazine (DKP) Formation: When coupling to a dipeptide methyl ester, the free N-terminal amine can attack the C-terminal methyl ester, cleaving the chain and forming a stable 6-membered DKP ring[1]. N-alkylated amino acids heavily favor the cis-amide conformation, drastically accelerating this intramolecular side reaction.

• Guanidinylation: Uronium-based reagents (like HATU or HBTU) can react directly with the unhindered amine if the carboxyl activation is slow, effectively capping the peptide and halting synthesis.

To overcome the activation energy barrier without promoting side reactions, highly reactive electrophilic species (like Oxyma esters, acid fluorides, or acid chlorides) must be employed alongside specialized bases and thermal energy[3].

Reagent Selection & Quantitative Comparison

Selecting the correct coupling reagent is a precise balance between reactivity, epimerization control, and byproduct management. The table below synthesizes the performance metrics of advanced coupling reagents specifically for hindered methyl esters.

Coupling Reagent	Active Species Generated	Epimerization Control	Efficiency for Hindered Bonds	Key Causality / Notes
HATU	HOAt ester	Good	High	The pyridine nitrogen of HOAt provides anchimeric assistance[4]. Risk of guanidinylation if amine attack is slow.
COMU	Oxyma Pure ester	Excellent	Very High	Oxyma is highly acidic and an excellent leaving group. Non-explosive alternative to HOAt[3].
TFFH	Acid Fluoride	Moderate	Extremely High	Fluoride is small and a poor H-bond acceptor, stabilizing the highly reactive acyl species against oxazolone formation[5].
BTC (Triphosgene)	Acid Chloride	Poor	Maximum	Generates phosgene in situ. Required for extreme steric clash (e.g., N-Me to N-Me couplings)[5].

Decision Workflow for Sterically Hindered Couplings

Figure 1: Decision matrix for selecting coupling conditions based on steric hindrance.

Detailed Experimental Protocols

Protocol A: Microwave-Assisted COMU/Oxyma Coupling

Application: Moderate to high hindrance (e.g., Fmoc-Val-OH to H-NMe-Ala-OMe). Causality: COMU generates a highly reactive Oxyma ester[3]. Because COMU is a uronium salt, pre-activation is required to prevent the unreacted amine from being capped (guanidinylation). Microwave heating provides the kinetic energy to overcome steric repulsion, while 2,4,6-trimethylpyridine (TMP) is used instead of DIEA because its steric bulk prevents base-catalyzed oxazolone formation, preserving chirality[1].

Step-by-Step Methodology:

• Preparation: Dissolve Fmoc-protected amino acid (1.5 eq) and COMU (1.5 eq) in anhydrous DMF (0.2 M concentration).

• Pre-activation: Add TMP (3.0 eq) to the solution. Stir at room temperature for exactly 2 minutes. The solution will turn yellow/orange, indicating Oxyma ester formation.

• Coupling: Add the sterically hindered amino acid methyl ester hydrochloride (1.0 eq) to the pre-activated mixture.

• Microwave Irradiation: Irradiate the reaction mixture at 75°C for 15 minutes (max power 30W, with active cooling).

• Self-Validation (QC): Remove a 5 µL aliquot, dilute in 100 µL acetonitrile/water (1:1), and analyze via LC-MS.

  • Validation Criteria: Look for the target mass [M+H]+. The absence of the starting methyl ester mass and the absence of a +98 Da adduct (guanidinylation) confirms a successful, clean coupling.

• Workup: Dilute with EtOAc, wash with 5% KHSO4 (3x) to remove TMP, followed by saturated NaHCO3 (3x) and brine. Dry over Na2SO4 and concentrate.

Protocol B: In Situ Acid Fluoride Generation using TFFH

Application: Extreme hindrance (e.g., Fmoc-Aib-OH to H-Aib-OMe). Causality: Acid fluorides are uniquely suited for α,α-disubstituted amino acids[5]. The C-F bond is strong, making the acid fluoride stable enough to resist rapid oxazolone formation, yet the small atomic radius of the fluoride leaving group minimizes steric clash during the nucleophilic attack of the hindered amine.

Step-by-Step Methodology:

• Preparation: Dissolve Fmoc-Aib-OH (2.0 eq) and TFFH (Fluoro-N,N,N′,N′-tetramethylformamidinium hexafluorophosphate) (2.0 eq) in anhydrous DCM.

• Activation: Add DIEA (4.0 eq) dropwise. Stir for 15 minutes at room temperature.

  • Self-Validation (QC 1): Monitor by IR spectroscopy. The appearance of a strong carbonyl stretch around ~1840 cm⁻¹ confirms the formation of the acid fluoride.

• Coupling: Add H-Aib-OMe·HCl (1.0 eq) and an additional 1.0 eq of DIEA.

• Reaction: Stir at room temperature for 12–24 hours. (For exceptionally slow reactions, refluxing DCM at 40°C can be employed).

• Self-Validation (QC 2): Perform LC-MS on a quenched aliquot. The target dipeptide mass must be the base peak.

• Workup: Wash the DCM layer sequentially with 1N HCl, water, saturated NaHCO3, and brine. Dry over MgSO4 and evaporate.

Protocol C: BTC (Triphosgene) Mediated Coupling

Application: Severe steric clash (e.g., N-Methyl to N-Methyl amino acid couplings). Causality: When coupling two N-methylated residues, the steric bulk completely blocks standard active esters. BTC generates an acid chloride in situ, which is the most highly reactive electrophilic carbonyl species available[5]. Collidine (2,4,6-trimethylpyridine) is used as the base to scavenge HCl without acting as a competing nucleophile.

Step-by-Step Methodology:

• Safety Precaution: BTC generates highly toxic phosgene gas[5]. Perform strictly in a well-ventilated fume hood with a phosgene indicator badge.

• Preparation: Dissolve the Fmoc-N-Me-amino acid (1.5 eq) in anhydrous THF (0.1 M) under an argon atmosphere. Cool to 0°C in an ice bath.

• Activation: Add BTC (0.5 eq, providing 1.5 eq of phosgene equivalents) followed dropwise by 2,4,6-collidine (4.5 eq). Stir at 0°C for 10 minutes to form the acid chloride.

• Coupling: Add the H-N-Me-amino acid methyl ester (1.0 eq) dissolved in a minimal amount of THF.

• Reaction: Allow the reaction to warm to room temperature and stir for 3 hours.

• Self-Validation (QC): Quench a 10 µL aliquot into 100 µL of methanol. LC-MS should show the methyl ester of the target peptide. If the methyl ester of the starting Fmoc-amino acid is highly abundant, the acid chloride formed but the amine failed to attack (indicating the need for heating or extended reaction time).

• Workup: Quench the main reaction carefully with water. Extract with EtOAc, wash with 1N HCl (to remove collidine), saturated NaHCO3, and brine.

References

• Albericio, F., et al. "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews. Available at:[Link]

• El-Faham, A., & Albericio, F. "Derivatives of Oxyma for amide bond formation." ResearchGate. Available at:[Link]

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 3. researchgate.net [researchgate.net]
• 4. merckmillipore.com [merckmillipore.com]
• 5. bachem.com [bachem.com]

Methods for Incorporating Racemic Phenylalanine Esters into Cyclic Peptides: A Guide to Synthesis, Purification, and Characterization

An Application Guide

Abstract

Cyclic peptides represent a burgeoning class of therapeutics, occupying a unique chemical space between small molecules and large biologics.[1][2] Their constrained macrocyclic structure often imparts enhanced metabolic stability, higher binding affinity, and improved specificity compared to their linear counterparts.[2] A key strategy for modulating the pharmacological properties of these molecules is the incorporation of non-canonical amino acids. This guide provides a detailed technical overview and actionable protocols for the incorporation of racemic phenylalanine esters into cyclic peptide scaffolds. The use of a racemic mixture (D/L) at a specific position generates a pair of diastereomers, which can exhibit distinct conformational preferences and biological activities.[3] We present a comprehensive workflow covering solid-phase synthesis of linear precursors, solution-phase macrocyclization, the critical step of diastereomer separation by RP-HPLC, and methods for structural characterization. This document is intended for researchers, chemists, and drug development professionals seeking to explore stereochemical diversity in cyclic peptide design.

Strategic Foundations: Synthesis and Stereochemical Control

The synthesis of cyclic peptides containing a racemic building block requires careful planning, particularly concerning the cyclization strategy and the management of stereoisomers.

Core Synthetic Strategy: SPPS and Solution-Phase Cyclization

The most robust and widely adopted method for generating the linear peptide precursor is Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[4] This technique allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid support. The incorporation of the racemic phenylalanine ester is programmed as a standard coupling cycle within the automated or manual synthesis.

Following assembly of the linear sequence, the peptide is cleaved from the solid support. The subsequent macrocyclization is typically performed in the solution phase under high-dilution conditions.[5] This is a critical step, as low peptide concentrations (typically 0.1-1 mM) are necessary to favor the intramolecular cyclization reaction over intermolecular oligomerization.[6] While on-resin cyclization is an alternative, it can be less efficient due to steric hindrance imposed by the resin matrix.[6]

The Cyclization Junction: A Critical Choice

The selection of the amide bond to be formed during the cyclization step can significantly influence the reaction's efficiency. Factors to consider include steric hindrance and the propensity of the linear precursor to adopt a "pre-cyclization" conformation. Research suggests that cyclization can be more efficient if it occurs between two residues of opposite stereochemical configuration (e.g., an L-amino acid and a D-amino acid), as this can promote a favorable turn structure.[7] When designing the synthesis, it is often beneficial to screen several potential linear precursors to identify the sequence that provides the optimal cyclization yield.[6]

Managing Stereochemistry: Diastereomers and Epimerization

The central challenge and opportunity in this process is the management of stereochemistry.

• Generation of Diastereomers: By introducing a racemic phenylalanine ester (a 1:1 mixture of D- and L-isomers), the synthesis will inherently produce two distinct linear peptide precursors. Upon cyclization, these precursors yield a pair of cyclic peptide diastereomers. These are not mirror images (enantiomers) but are distinct chemical entities with different physical properties (e.g., polarity, melting point) and potentially different biological activities.

• Risk of Epimerization: Beyond the intended use of a racemic mixture, there is a risk of unintended racemization (epimerization) during the synthesis, particularly at the C-terminal amino acid during the activation step required for cyclization.[5] The choice of coupling reagent is critical to minimize this side reaction. While highly reactive reagents like pentafluorophenyl esters can be effective, they also carry a higher risk of epimerization.[5] Modern coupling reagents are designed to balance high reactivity with minimal racemization.

The overall synthetic and purification workflow is depicted below.

Figure 1: Overall workflow for synthesis and isolation of cyclic peptide diastereomers.

Experimental Protocols

The following protocols provide a detailed methodology for a typical workflow. Researchers should adapt concentrations, reagents, and timings based on the specific peptide sequence.

Protocol 1: Solid-Phase Synthesis of the Linear Peptide

This protocol details the Fmoc-SPPS for assembling the linear peptide precursor on a Rink Amide resin.

Materials:

• Rink Amide MBHA resin

• Fmoc-protected L-amino acids

• Fmoc-D/L-Phenylalanine methyl ester (or other ester)

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Activator Base: DIPEA (N,N-Diisopropylethylamine)

• Solvents: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)

• Fmoc Deprotection Solution: 20% piperidine in DMF

• Kaiser Test Kit

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

• First Amino Acid Coupling:

  • Pre-activate the first Fmoc-amino acid (4 eq.) with HBTU/HOBt (3.9 eq.) and DIPEA (8 eq.) in DMF for 5 minutes.

  • Add the activated amino acid solution to the swollen resin and agitate for 2 hours.

• Post-Coupling Wash: Wash the resin sequentially with DMF (3x), DCM (3x), and DMF (3x).

• Fmoc Deprotection: Add 20% piperidine in DMF to the resin and agitate for 5 minutes. Repeat once.

• Post-Deprotection Wash: Wash the resin as in step 3.

• Kaiser Test: Perform a Kaiser test on a small sample of beads. A positive result (blue beads) indicates a free primary amine and successful deprotection.

• Chain Elongation: Repeat steps 2-6 for each subsequent amino acid in the sequence. For the incorporation of the racemic phenylalanine ester, use Fmoc-D/L-Phe-OMe as the amino acid derivative.

• Final Deprotection: After the final coupling, perform a final Fmoc deprotection (step 4) to reveal the N-terminal amine.

• Final Wash & Drying: Wash the resin thoroughly with DMF (3x), DCM (5x), and methanol (3x). Dry the peptidyl-resin under high vacuum for at least 4 hours.

Protocol 2: Cleavage and Solution-Phase Macrocyclization

This protocol describes cleaving the linear peptide from the resin and performing the head-to-tail cyclization.

Materials:

• Dry peptidyl-resin from Protocol 2.1

• Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% Water

• Cold diethyl ether

• Cyclization Solvent: Anhydrous DCM or DMF

• Cyclization Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIPEA or 2,4,6-collidine

Procedure:

• Cleavage: Add the cold cleavage cocktail to the dry resin (10 mL per gram of resin). Agitate gently at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude linear peptide by adding the solution dropwise into a large volume of ice-cold diethyl ether.

• Isolation: Centrifuge the suspension, decant the ether, and wash the peptide pellet with cold ether twice more. Dry the crude peptide under vacuum.

• Purity Check: Analyze the crude linear peptide by analytical RP-HPLC and Mass Spectrometry to confirm its identity.

• Macrocyclization:

  • Dissolve the purified linear peptide in the cyclization solvent to a final concentration of 0.5 mM. This high dilution is critical.[5]

  • Cool the solution to 0°C in an ice bath.

  • Add HATU (1.5 eq.) and DIPEA (3.0 eq.) to the peptide solution.

  • Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for 12-24 hours.

• Reaction Monitoring: Monitor the progress of the cyclization by taking small aliquots and analyzing them by LC-MS. Look for the disappearance of the linear precursor mass and the appearance of the cyclized product mass (M-18 Da, due to loss of H₂O).

• Workup: Once the reaction is complete, remove the solvent under reduced pressure. Re-dissolve the crude cyclic peptide mixture in a small amount of DMSO or DMF for purification.

Protocol 3: Diastereomer Purification by RP-HPLC

The separation of the two diastereomers is the most critical purification step and relies on their different physicochemical properties.[8]

Materials:

• Preparative RP-HPLC system with a C18 column.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Crude cyclic peptide mixture from Protocol 2.2.

Procedure:

• Method Development: On an analytical scale, develop a gradient elution method to resolve the two diastereomer peaks. A shallow gradient is often required. For example, a linear gradient of 20-40% Mobile Phase B over 40 minutes may be a good starting point.

• Preparative Run: Scale up the optimized method to the preparative column. Inject the dissolved crude cyclic peptide mixture.

• Fraction Collection: Collect fractions corresponding to the two resolved peaks separately.

• Purity Analysis: Analyze the collected fractions using analytical RP-HPLC to confirm the purity of each isolated diastereomer. Pool the pure fractions for each diastereomer.

• Lyophilization: Freeze and lyophilize the pure fractions to obtain the two diastereomers as white, fluffy powders.

Analytical Characterization

Thorough characterization is essential to confirm the identity, purity, and structure of each isolated diastereomer. While they have the same mass, their distinct three-dimensional structures lead to different analytical signatures.

Figure 2: Post-purification analytical workflow for each isolated diastereomer.

• Reversed-Phase HPLC (RP-HPLC): This is the primary tool for both purification and final purity assessment. The two diastereomers will typically exhibit different retention times due to subtle differences in their overall hydrophobicity and interaction with the C18 stationary phase.[8]

• Mass Spectrometry (MS): ESI-MS or MALDI-TOF MS is used to confirm that the isolated compounds have the correct molecular weight for the target cyclic peptide. It is important to note that MS cannot distinguish between diastereomers as they are isobaric (have the same mass).[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H) and 2D (COSY, TOCSY, NOESY) NMR experiments are powerful tools for the de novo structural elucidation of each isolated diastereomer.[10] Differences in chemical shifts, coupling constants, and Nuclear Overhauser Effect (NOE) patterns will reflect the distinct 3D conformations of the two molecules.

Comparative Data Summary

The table below illustrates the expected analytical data for a hypothetical pair of cyclic peptide diastereomers, cyclo(-L-Ala-Phe(OMe)-L-Val-L-Leu-), where one contains D-Phe(OMe) and the other L-Phe(OMe).

Parameter	Diastereomer A (D-Phe)	Diastereomer B (L-Phe)	Rationale for Difference
Calculated Mass [M+H]⁺	505.31	505.31	Isobaric molecules have identical mass.
Observed Mass [M+H]⁺	505.32	505.32	Confirmed by mass spectrometry.[11]
HPLC Retention Time (min)	18.5	20.1	Different 3D structures lead to differential interaction with the stationary phase.[8]
Key ¹H NMR Shift (e.g., Ala αH)	4.15 ppm	4.30 ppm	The local electronic environment of each proton is different due to distinct global conformations.[10]

Conclusion

The incorporation of racemic building blocks like phenylalanine esters is a powerful strategy for expanding the chemical diversity and therapeutic potential of cyclic peptides. This approach reliably generates pairs of diastereomers, each with a unique three-dimensional structure that can be leveraged for structure-activity relationship (SAR) studies. The success of this strategy hinges on a methodical workflow encompassing robust solid-phase synthesis, optimized high-dilution cyclization, and, most critically, high-resolution preparative HPLC for the separation of the resulting diastereomers. The protocols and strategies outlined in this guide provide a solid foundation for researchers to confidently explore stereochemical diversity in their cyclic peptide drug discovery programs.

References

• Solid-Phase Synthesis of Cyclic Depsipeptides Containing a Tyrosine Phenyl Ester Bond. (2025). ResearchGate. [Link]

• Scaloni, A., et al. (n.d.). Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. PMC. [Link]

• White, C. J., & Yudin, A. K. (2011). Contemporary strategies for peptide macrocyclization. Nature Chemistry. [Link]

• Góngora-Benítez, M., et al. (2014). Advancing Multicomponent Strategies to Macrobicyclic Peptides. Chemistry – A European Journal. [Link]

• Chatterjee, J., et al. (2011). Contemporary strategies for peptide macrocyclization. Nature Chemistry. [Link]

• Goodman, M., et al. (2003). Synthesis of Cyclic Peptides. Houben-Weyl Methods of Organic Chemistry, Vol. E 22b. [Link]

• Eiceman, G. A., et al. (1998). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. PubMed. [Link]

• Muttenthaler, M., et al. (2025). Natural Cyclic Peptides: Synthetic Strategies and Biomedical Applications. PMC. [Link]

• Wang, L., et al. (2024). Recent advances in peptide macrocyclization strategies. Chemical Society Reviews. [Link]

• Hung, K.-Y., et al. (2013). Synthesis and assignment of stereochemistry of the antibacterial cyclic peptide xenematide. Organic & Biomolecular Chemistry. [Link]

• Loffet, A. (2008). Methods for the synthesis of cyclic peptides.

• Koenis, M. A. J., et al. (2023). Can the absolute configuration of cyclic peptides be determined with vibrational circular dichroism? RSC Publishing. [Link]

• Gilon, C., et al. (2020). A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids. Frontiers in Chemistry. [Link]

• Li, X., et al. (2021). Streamlined construction of peptide macrocycles via palladium-catalyzed intramolecular S-arylation in solution and on DNA. Chemical Science. [Link]

• Stewart, J. M. (2007). Studies in Solid Phase Peptide Synthesis: A Personal Perspective. OSTI.gov. [Link]

• de la Torre, B. G., & Albericio, F. (2025). Cyclic Peptides in Pipeline. Encyclopedia MDPI. [Link]

• Kumar, S., et al. (2025). Impact of stereochemical replacement on activity and selectivity of membrane-active antibacterial and antifungal cyclic peptides. PMC. [Link]

• Matsubara, T., et al. (2019). Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer. Shimadzu. [Link]

• AAPPTec. (n.d.). Peptide Modifications; Cyclization; Stapled peptides; phosphorylation;. AAPPTec. [Link]

• An, N., et al. (2023). Seeing the Invisibles: Detection of Peptide Enantiomers, Diastereomers, and Isobaric Ring Formation in Lanthipeptides Using Nanopores. Journal of the American Chemical Society. [Link]

• Vinogradov, A. A., & Belyakov, S. V. (Eds.). (2019). Peptide Macrocycles: Methods and Protocols. ResearchGate. [Link]

• Boakes, S., et al. (2024). Rapid Peptide Cyclization Inspired by the Modular Logic of Nonribosomal Peptide Synthetases. Journal of the American Chemical Society. [Link]

• Hung, K.-Y., et al. (2013). Synthesis and assignment of stereochemistry of the antibacterial cyclic peptide xenematide. Scilit. [Link]

• Poth, A. G., et al. (2016). Discovery and applications of naturally occurring cyclic peptides. ResearchGate. [Link]

• Crowfoot, T. (2018). Round-the-ring catalysis makes cyclic peptides chiral. Chemistry World. [Link]

• Reyes, O., et al. (2012). Solid-phase synthesis of phenylalanine containing peptides using a traceless triazene linker. PubMed. [Link]

• Ousaka, N., et al. (2017). Electronic substituent effect on the conformation of a phenylalanine-incorporated cyclic peptide. RSC Publishing. [Link]

• Zhang, Z., et al. (2018). Postsynthetic Modification of Phenylalanine Containing Peptides by C–H Functionalization. ResearchGate. [Link]

• McCallum, M. E., et al. (2019). Total Synthesis and Stereochemical Assignment of Streptide. PMC. [Link]

• Goto, Y., et al. (2010). Process for synthesizing cyclic peptide compound.

• Dahiya, R., & Kumar, R. (2007). Synthesis of a phenylalanine-rich peptide as potential anthelmintic and cytotoxic agent. PubMed. [Link]

Sources

• 1. Cyclic Peptides: Examples, Synthesis and Applications [altabioscience.com]
• 2. Cyclic Peptide Therapeutics in Drug Discovery | AltaBioscience [altabioscience.com]
• 3. Impact of stereochemical replacement on activity and selectivity of membrane-active antibacterial and antifungal cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2008080845A1 - Methods for the synthesis of cyclic peptides - Google Patents [patents.google.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. peptide.com [peptide.com]
• 7. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 8. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. shimadzu.com [shimadzu.com]

Application Note: Enzymatic Resolution of 3-Methoxy-DL-phenylalanine Methyl Ester for Chiral Separation

Introduction & Rationale

Unnatural α -amino acids, such as 3-methoxyphenylalanine, are critical building blocks in the design of peptidomimetics and active pharmaceutical ingredients (APIs). Their incorporation into peptide sequences enhances proteolytic stability and introduces unique pharmacophores essential for target binding[1]. However, chemical syntheses typically yield racemic mixtures. While chiral chromatography is viable for analytical or small-scale preparative separations, biocatalytic kinetic resolution remains the most scalable, cost-effective, and environmentally benign approach for large-scale enantiomeric separation[2].

This application note details the kinetic resolution of 3-Methoxy-DL-phenylalanine methyl ester using serine proteases (specifically α -chymotrypsin or subtilisin/Alcalase).

Mechanistic Causality: Why Serine Proteases?

The selection of α -chymotrypsin is driven by the architecture of its active site. The enzyme features a hydrophobic S1 specificity pocket that exhibits extreme affinity for aromatic side chains (such as the 3-methoxyphenyl group). The chiral geometry of the active site ensures that only the L-enantiomer of the substrate is properly oriented for nucleophilic attack by the catalytic triad (Ser195, His57, Asp102)[3]. Consequently, the L-ester is rapidly hydrolyzed to the corresponding L-amino acid, while the sterically mismatched D-ester remains unreacted.

Experimental Workflow

The following diagram illustrates the phase-separation logic that makes this biocatalytic process highly efficient. By exploiting the drastic difference in solubility between the unreacted hydrophobic ester and the hydrolyzed hydrophilic acid, near-perfect separation is achieved.

Workflow for the biocatalytic kinetic resolution of 3-Methoxy-DL-Phe-OMe.

Quantitative Process Parameters

To ensure reproducibility and optimal enantiomeric excess ( ee ), the following parameters must be strictly controlled.

Parameter	Target Value	Mechanistic Causality / Impact
Enzyme	α -Chymotrypsin (>40 U/mg)	S1 pocket provides high enantiospecificity for aromatic side chains.
Reaction pH	7.8 – 8.0	Maintains His57 in the unprotonated state required for general base catalysis.
Temperature	25 °C – 30 °C	Maximizes kinetic rate while preventing thermal denaturation of the enzyme.
Conversion Target	50% (0.5 eq. NaOH)	Ensures maximum enantiomeric purity. Over-conversion degrades D-ester ee .
Extraction pH	8.5	Keeps L-acid anionic (water-soluble) and D-ester neutral (organic-soluble).

Step-by-Step Experimental Protocol

Reagents and Equipment Preparation

• Substrate: 3-Methoxy-DL-phenylalanine methyl ester hydrochloride (100 mmol).

• Enzyme: α -Chymotrypsin (Type II, from bovine pancreas) or Alcalase 2.4L (for industrial scale).

• Equipment: Jacketed glass reactor (500 mL) with overhead stirring, automated pH-stat titrator loaded with 1.0 M NaOH, and a circulating water bath.

Enzymatic Hydrolysis (Reaction Phase)

Self-Validating Step: The reaction progress is directly proportional to the volume of NaOH consumed. The reaction is complete when exactly 0.5 equivalents of base are added.

• Substrate Solubilization: Dissolve 100 mmol of 3-Methoxy-DL-phenylalanine methyl ester hydrochloride in 200 mL of deionized water.

• Initial pH Adjustment: The dissolved hydrochloride salt will render the solution highly acidic. Carefully adjust the pH to 7.8 using 1.0 M NaOH.

• Enzyme Addition: Add 50 mg of α -chymotrypsin to the solution. Critical Note: Do not add the enzyme before adjusting the initial pH, as high acidity will irreversibly denature the protein.

• pH-Stat Control: Initiate the automated pH-stat to maintain the pH at 7.8 using 1.0 M NaOH. As the L-ester hydrolyzes, it releases L-3-methoxyphenylalanine and methanol, dropping the pH[3]. The titrator will automatically compensate.

• Termination: Monitor the base consumption. Once exactly 50 mmol (50 mL of 1.0 M NaOH) has been consumed, the reaction has reached 50% conversion. Immediately proceed to extraction to prevent trace hydrolysis of the D-enantiomer.

Phase Separation and Extraction

• Alkaline Shift: Adjust the pH of the reaction mixture to 8.5 using 1.0 M NaOH. Causality: At pH 8.5, the unreacted D-ester is a neutral free base, while the L-amino acid is a negatively charged carboxylate. This maximizes the partition coefficient.

• Extraction: Transfer the mixture to a separatory funnel. Extract with Ethyl Acetate (3 × 150 mL).

• Phase Segregation:

  • Organic Phase: Contains the optically pure D-3-Methoxy-phenylalanine methyl ester.

  • Aqueous Phase: Contains the optically pure L-3-Methoxy-phenylalanine and the enzyme.

Isolation and Purification

Recovery of D-Ester:

• Wash the combined organic layers with brine (50 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• To stabilize the ester, dissolve the resulting oil in diethyl ether and bubble dry HCl gas (or add ethereal HCl) to precipitate D-3-Methoxy-phenylalanine methyl ester hydrochloride.

Recovery of L-Amino Acid:

• Filter the aqueous phase through a Celite pad to remove denatured enzyme.

• Adjust the pH of the aqueous phase to the isoelectric point of the amino acid (approximately pH 5.5) using 1.0 M HCl.

• Concentrate the solution under vacuum until precipitation begins, then chill at 4 °C overnight. Filter the white crystals of L-3-Methoxy-phenylalanine and wash with cold ethanol.

Analytical Validation (Chiral HPLC)

To validate the success of the resolution, determine the enantiomeric excess ( ee ) of both isolated products using Chiral High-Performance Liquid Chromatography (HPLC).

• Column: Chiralcel OD-H or equivalent Crown Ether chiral stationary phase.

• Mobile Phase: Hexane / Isopropanol (80:20 v/v) with 0.1% Diethylamine (for the ester) or Perchloric acid aqueous buffer (for the free amino acid).

• Detection: UV at 254 nm.

• Expected Results: ee>99% for the L-amino acid; ee>98% for the D-ester.

Sources

• 1. Recyclable and Stable α-Methylproline-Derived Chiral Ligands for the Chemical Dynamic Kinetic Resolution of free C,N-Unprotected α-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. books.rsc.org [books.rsc.org]

Application Note: Optimizing Reductive Amination of 3-Methoxy-DL-phenylalanine Methyl Ester Hydrochloride

Introduction & Mechanistic Rationale

Reductive amination is a highly versatile method for the synthesis of secondary and tertiary amines, forming a critical C–N bond via the reduction of an intermediate imine or iminium ion. When applying this transformation to amino acid derivatives like 3-Methoxy-DL-phenylalanine methyl ester hydrochloride , researchers face specific chemoselective and physical challenges.

The starting material is supplied as a hydrochloride salt, which protects the primary amine from oxidative degradation and suppresses spontaneous diketopiperazine formation. However, this salt must be carefully neutralized in situ to liberate the nucleophilic free amine without triggering ester hydrolysis or unwanted side reactions. This application note provides a highly optimized, self-validating protocol for the N-alkylation of 3-Methoxy-DL-phenylalanine methyl ester. By leveraging Sodium Triacetoxyborohydride (STAB) in an aprotic solvent system, this method maximizes yield while maintaining strict chemoselectivity.

Key Optimization Parameters

Freebasing the Hydrochloride Salt

The primary amine in its protonated ammonium state ( R−NH3+​ ) is non-nucleophilic. To initiate the condensation with an aldehyde, the amine must be freebased. The selection of the base is a critical causality point:

• Avoid Strong Bases: Aqueous NaOH or KOH can cause rapid hydrolysis of the methyl ester, leading to complex mixtures and zwitterionic products that are difficult to isolate.

• Optimal Choice: Mild, sterically hindered organic bases like N,N-Diisopropylethylamine (DIPEA) or buffering salts like Sodium Acetate (NaOAc) are preferred. NaOAc is particularly synergistic with STAB because it maintains the mildly acidic environment (pH 4–6) necessary for iminium ion activation without neutralizing the acidic catalysts required for the reaction[1].

Chemoselective Reduction: STAB vs. NaBH3CN

The success of reductive amination hinges on the reducing agent's ability to selectively reduce the C=N bond of the iminium intermediate faster than the C=O bond of the starting aldehyde.

• Sodium Cyanoborohydride (NaBH3CN): Traditionally used in protic solvents (MeOH) at pH 4–7, NaBH3CN is effective but carries significant toxicity risks due to the potential release of hydrogen cyanide gas under acidic conditions[2].

• Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3): STAB is the optimal reagent for this substrate. The three electron-withdrawing acetate groups stabilize the boron-hydride bond, making it a milder reducing agent than NaBH4. STAB selectively reduces iminium ions in aprotic solvents (like DCE or DCM) and exhibits exceptional tolerance for reducible functional groups, including esters[3]. Furthermore, STAB allows for one-pot procedures where the aldehyde and amine are mixed directly with the reducing agent without premature aldehyde reduction[4].

Reaction Pathway & Workflow

Mechanistic workflow for the reductive amination of amino acid ester hydrochlorides.

Quantitative Optimization Data

The following table summarizes the operational differences and optimization metrics between the two primary reducing agents used for amino acid ester functionalization.

Parameter	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride (NaBH3CN)
Optimal Solvent	1,2-Dichloroethane (DCE), DCM, THF	Methanol (MeOH), Ethanol
Optimal pH	Mildly acidic (often self-buffering via acetate)	pH 4–6 (Requires strict buffering)
Chemoselectivity	Excellent (Minimal aldehyde reduction)	Good (Aldehyde reduction possible at low pH)
Toxicity Profile	Low (Generates benign acetate byproducts)	High (Risk of toxic HCN gas generation)
Reaction Rate	Fast (2–12 hours at Room Temperature)	Moderate (12–24 hours at Room Temperature)
Suitability for HCl Salts	High (Excellent compatibility with DIPEA/NaOAc)	Moderate (Requires careful pH monitoring)

Step-by-Step Experimental Protocol

Objective: Synthesis of N-alkyl-3-Methoxy-DL-phenylalanine methyl ester. Design Principle: This protocol is designed as a self-validating system. Do not proceed to the next step until the in-process validation criteria are met.

Materials Required:

• 3-Methoxy-DL-phenylalanine methyl ester HCl: 1.0 eq (e.g., 1.0 mmol, ~245.7 g/mol )

• Target Aldehyde (e.g., Benzaldehyde): 1.05 eq (1.05 mmol)

• N,N-Diisopropylethylamine (DIPEA): 1.1 eq (1.1 mmol)

• Sodium Triacetoxyborohydride (STAB): 1.5 eq (1.5 mmol)

• Glacial Acetic Acid: 1.0 eq (1.0 mmol)

• Anhydrous 1,2-Dichloroethane (DCE): 10 mL/mmol

Phase 1: Freebasing and Imine Condensation

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, suspend 3-Methoxy-DL-phenylalanine methyl ester HCl (1.0 mmol) in 10 mL of anhydrous DCE under an inert nitrogen atmosphere.

• Freebasing: Add DIPEA (1.1 mmol) dropwise to the suspension at room temperature. Stir for 10–15 minutes.

  • Validation Checkpoint: Observe the reaction visually. The cloudy suspension of the HCl salt should clarify into a homogeneous solution as the free amine is liberated and dissolves in the DCE.

• Electrophile Addition: Add the target aldehyde (1.05 mmol) in one portion, followed immediately by glacial acetic acid (1.0 mmol).

  • Causality Note: Acetic acid acts as a Brønsted acid catalyst, protonating the carbonyl oxygen to accelerate nucleophilic attack and facilitating the dehydration of the hemiaminal to the iminium ion[1].

• Condensation: Stir the mixture at room temperature for 45–60 minutes.

  • Validation Checkpoint: Analyze an aliquot via TLC (e.g., 5% MeOH in DCM) or LC-MS. Confirm the disappearance of the primary amine starting material and the appearance of a new spot/mass corresponding to the imine intermediate.

Phase 2: Chemoselective Reduction

• Hydride Addition: Once imine formation is confirmed, add STAB (1.5 mmol) portion-wise over 5 minutes.

  • Causality Note: Portion-wise addition mitigates mild exothermicity and prevents localized concentration spikes that could lead to off-target reduction.

• Reduction: Stir the reaction at room temperature for 2 to 12 hours (reaction time depends heavily on the steric bulk of the aldehyde).

  • Validation Checkpoint: Perform LC-MS sampling. The reaction is complete when the imine mass completely transitions to the secondary amine mass (M+H).

Phase 3: Quench and Isolation

• Quenching: Cool the flask in an ice bath and slowly add 10 mL of saturated aqueous NaHCO3​ .

  • Causality Note: The basic bicarbonate quench serves three vital purposes: it neutralizes the acetic acid, safely decomposes any unreacted STAB (releasing H2​ gas), and ensures the newly formed secondary amine is fully freebased, driving it into the organic layer[1].

• Phase Separation: Stir vigorously until gas evolution ceases (approx. 15 minutes). Transfer the mixture to a separatory funnel and collect the lower organic (DCE) layer.

• Extraction: Extract the remaining aqueous layer with DCM (2 x 10 mL).

• Washing & Drying: Combine the organic layers, wash with brine (15 mL), and dry over anhydrous Na2​SO4​ .

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product. Purify via silica gel flash chromatography if trace dialkylation or unreacted aldehyde is detected.

References

• NBInno. "Mastering Reductive Amination: A Guide to Using Sodium Cyanoborohydride." nbinno.com. URL: [Link]

• Studylib. "Reductive Amination with Borohydride & Borane Reducing Agents." Studylib.net. URL: [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. "Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes." Hive Novel Discourse / J. Org. Chem. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. studylib.net [studylib.net]
• 4. Easy P2P reductive amination with NaBH(OAc)3 , Hive Novel Discourse [chemistry.mdma.ch]

Technical Notes & Optimization

Technical Support Center: Resolving Coupling and Reactivity Issues with Methoxy-Substituted Amino Acids in SPPS

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals overcome the unique challenges of incorporating methoxy-substituted amino acids (such as L-4-methoxyphenylalanine and β -methoxytyrosine) into solid-phase peptide synthesis (SPPS) workflows.

While these non-natural amino acids are invaluable for structure-activity relationship (SAR) studies and optimizing receptor binding affinity[1], they introduce severe steric and electronic complications. This guide provides field-proven, self-validating protocols to diagnose and resolve these issues.

Part 1: Frequently Asked Questions (Mechanistic Causality & Diagnostics)

Q1: Why does my peptide synthesis fail immediately after incorporating a methoxy-substituted amino acid? A: This is primarily a consequence of steric hindrance . The bulky methoxy group creates a restrictive microenvironment that physically obstructs the N-terminal amine[2][3]. This steric shield prevents the deprotection base (e.g., piperidine) from efficiently abstracting the Fmoc proton, and subsequently blocks the incoming activated amino acid from nucleophilic attack. Standard uronium-based coupling reagents (like HBTU or HATU) often fail here. Switching to highly reactive phosphonium-based reagents (e.g., PyAOP) is required to force the coupling to completion[4].

Q2: After cleavage, LC-MS analysis shows my target peptide mass plus +56 Da or +242 Da. What happened? A: These mass additions correspond to irreversible tert-butyl (+56 Da) and trityl (+242 Da) adducts. Mechanistically, the methoxy group is a strong electron-donating group (+M effect)[5][6]. During global trifluoroacetic acid (TFA) cleavage, protecting groups are released as highly reactive carbocations. The +M effect enriches the electron density of the methoxy-substituted aromatic ring, activating it toward electrophilic aromatic substitution (alkylation) by these carbocations. If your cleavage cocktail lacks sufficient soft nucleophiles (scavengers), the ring will be irreversibly alkylated.

Q3: How can I definitively distinguish between incomplete Fmoc deprotection and a failed coupling step? A: You must implement a self-validating diagnostic loop using the Kaiser (ninhydrin) test on a micro-cleaved resin sample[7]. Do not guess the point of failure:

• Negative Kaiser Test (Colorless/Yellow beads): There are no free primary amines. This proves the Fmoc deprotection of the methoxy-substituted residue failed. Proceed to Protocol A .

• Positive Kaiser Test (Blue beads): Free primary amines are present. The deprotection was successful, but the coupling of the incoming amino acid failed due to steric bulk. Proceed to Protocol B .

Part 2: Experimental Protocols & Workflows

Protocol A: DBU-Assisted Fmoc Deprotection for Hindered Methoxy-Residues

When standard 20% piperidine fails to penetrate the steric bulk of a methoxy-substituted residue, a stronger, non-nucleophilic base is required[2][3].

• Resin Swelling: Swell the peptide-resin in Dimethylformamide (DMF) for 30 minutes. Drain completely.

• Cocktail Preparation: Prepare a fresh deprotection solution of 2% (v/v) 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and 2% (v/v) piperidine in DMF[2][3].

• Agitation: Add the DBU/piperidine solution to the resin. Agitate at room temperature for 2 × 10 minutes.

• Washing (Critical): Drain and wash the resin exhaustively with DMF (5 × 1 min) to remove all traces of DBU, which can cause side reactions during the subsequent coupling step.

Protocol B: High-Efficiency Coupling using PyAOP

When coupling onto the sterically hindered amine of a methoxy-residue, uronium reagents (HATU/COMU) can prematurely terminate the chain by forming guanidinium byproducts with the slow-reacting amine. PyAOP, a phosphonium salt, avoids this and is exceptional for sensitive, hindered substrates[4].

• Activation: In a minimum volume of DMF or NMP, dissolve the incoming Fmoc-amino acid (4 equivalents) and PyAOP (4 equivalents).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (8 equivalents). Note: Phosphonium reagents require 2 equivalents of base per equivalent of activator.

• Coupling: Immediately transfer the activated solution to the resin. Agitate for 2 to 4 hours at room temperature.

• Validation: Perform a Kaiser test[7]. If slightly blue, perform a second coupling with fresh reagents before proceeding to the capping step.

Protocol C: Optimized Cleavage Cocktail to Prevent Alkylation

To protect the electron-rich methoxy-aromatic ring from carbocation attack during TFA cleavage, you must overwhelm the system with sacrificial scavengers[6].

• Cocktail Preparation: Prepare a modified Reagent K cocktail: 82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, and 2.5% 1,2-Ethanedithiol (EDT). Mechanistic Note: Phenol mimics the electron-rich aromatic ring of your methoxy-residue, acting as a competitive decoy for carbocations.

• Cleavage: Treat the resin with the cocktail for 2.5 hours at room temperature.

• Isolation: Filter the resin and precipitate the cleaved peptide in ice-cold diethyl ether. Centrifuge and wash the pellet twice with cold ether.

Part 3: Data Presentation

Table 1: Comparison of Coupling Reagents for Hindered Methoxy-Substituted Amino Acids

Coupling Reagent	Chemical Class	Activation Speed	Efficacy on Hindered Methoxy-AA	Guanidinylation Risk
HBTU / TBTU	Uronium	Moderate	Low	High
HATU	Uronium	Fast	Moderate	High
COMU	Uronium	Very Fast	Moderate	Moderate
PyAOP	Phosphonium	Very Fast	High (Optimal)	None
Acid Fluorides	Acyl Halide	Extremely Fast	High	None (High epimerization risk)

Table 2: Diagnostic Mass Additions on Methoxy-Peptides Post-Cleavage

Mass Shift ( Δ Da)	Probable Cause	Mechanistic Origin	Resolution Workflow
- (Mass of 1 AA)	Deletion Sequence	Steric block preventing coupling/deprotection	Run Kaiser test; apply Protocol A or B
+ 56.1 Da	tert-Butyl Adduct	+M effect activating ring to electrophilic attack	Increase Phenol/TIPS in cleavage cocktail
+ 242.3 Da	Trityl Adduct	+M effect activating ring to electrophilic attack	Add EDT/Thioanisole to cleavage cocktail

Part 4: Mechanistic & Diagnostic Visualizations

Workflow for diagnosing and resolving coupling vs. cleavage failures in methoxy-peptides.

Mechanistic pathway of electrophilic alkylation and the protective role of scavengers.

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. universaar.uni-saarland.de [universaar.uni-saarland.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. digital.csic.es [digital.csic.es]

Technical Support Center: Minimizing Side Reactions During the Deprotection of Methyl Esters

Welcome to the Technical Support Center for methyl ester deprotection. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with this common but often problematic transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, helping you to troubleshoot and optimize your reactions for cleaner products and higher yields.

Methyl esters are one of the most frequently used protecting groups for carboxylic acids due to their stability and ease of introduction. However, their removal can be fraught with difficulties, leading to a range of undesirable side reactions that can compromise the integrity of your target molecule. This guide will serve as your comprehensive resource for navigating these challenges.

Troubleshooting and FAQs: A Method-by-Method Guide

The choice of deprotection method is critical and depends heavily on the substrate's overall functionality. We will explore the most common methods, their associated side reactions, and strategies to mitigate them.

Saponification (Base-Mediated Hydrolysis)

Saponification is a classical and widely used method for methyl ester deprotection. It involves the hydrolysis of the ester using a base, typically an alkali metal hydroxide like lithium hydroxide (LiOH), sodium hydroxide (NaOH), or potassium hydroxide (KOH).[1] While effective, this method is prone to several side reactions, especially in complex molecules.

Mechanism of Saponification:

The reaction proceeds via nucleophilic acyl substitution, where a hydroxide ion attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the methoxide ion and forming a carboxylic acid. In the basic medium, the carboxylic acid is immediately deprotonated to form a carboxylate salt, which drives the reaction to completion, making it effectively irreversible.[2][3]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is incomplete, even after prolonged reaction time. What could be the cause?

• Steric Hindrance: If the methyl ester is sterically hindered, the hydroxide ion may have difficulty accessing the carbonyl carbon.

  • Solution: Consider using a less hindered base or switching to a different deprotection method. For very hindered esters, nucleophilic cleavage might be a better option.[4]

• Poor Solubility: If your substrate is not fully dissolved in the reaction mixture, the reaction will be slow and incomplete.

  • Solution: Ensure your substrate is fully soluble. You may need to use a co-solvent system like THF/water or dioxane/water to improve solubility.

Q2: I am observing epimerization at a stereocenter adjacent to the ester. How can I prevent this?

• Causality: The basic conditions of saponification can lead to the deprotonation of an acidic proton at the α-carbon, resulting in racemization or epimerization.[5]

  • Solution 1: Milder Base: Use a milder base like barium hydroxide (Ba(OH)₂) which has been shown to reduce epimerization in sensitive substrates.[4]

  • Solution 2: Lower Temperature: Running the reaction at a lower temperature (e.g., 0 °C or even -10 °C) can significantly reduce the rate of epimerization.

  • Solution 3: Alternative Methods: If epimerization remains a problem, consider non-basic methods like enzymatic deprotection or certain types of nucleophilic cleavage.

Q3: Other functional groups in my molecule are reacting. How can I improve chemoselectivity?

• Hydrolysis of Other Esters or Amides: Saponification is generally not selective between different types of esters (e.g., methyl vs. ethyl). Amides can also be hydrolyzed under harsh basic conditions.

  • Solution: If you have other base-labile groups, saponification may not be suitable. Consider enzymatic deprotection for high chemoselectivity.[6]

• Aldol or Claisen-type Reactions: If your molecule contains enolizable ketones or aldehydes, base-catalyzed side reactions can occur.

  • Solution: Carefully control the reaction temperature and use the minimum necessary amount of base. Again, alternative, non-basic methods should be considered.

Q4: My product is difficult to isolate after workup. Any tips?

• Emulsion Formation: During the acidic workup to protonate the carboxylate, emulsions can form, making extraction difficult.

  • Solution: Add brine (saturated NaCl solution) to the aqueous layer to break up emulsions.

• Water-Soluble Products: If your final carboxylic acid is highly polar, it may be soluble in water.

  • Solution: Perform multiple extractions with a suitable organic solvent. In some cases, you may need to evaporate the aqueous layer and extract the residue.

Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is the reverse of Fischer esterification.[2][7] It involves heating the ester with a large excess of water in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).[8]

Mechanism of Acid-Catalyzed Hydrolysis:

The reaction begins with the protonation of the carbonyl oxygen, which makes the carbonyl carbon more electrophilic. A water molecule then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate. After a series of proton transfers, a molecule of methanol is eliminated, and the carboxylic acid is formed. This reaction is reversible.[9]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: The hydrolysis is not going to completion. How can I drive the reaction forward?

• Equilibrium: Acid-catalyzed hydrolysis is an equilibrium process.[9]

  • Solution: Use a large excess of water to shift the equilibrium towards the products.[8] If possible, removing the methanol as it forms can also drive the reaction.

Q2: I am seeing degradation of my starting material or product. What is happening?

• Acid-Labile Protecting Groups: Other acid-sensitive functional groups in your molecule, such as Boc protecting groups, acetals, or silyl ethers, may be cleaved under the reaction conditions.[10]

  • Solution: If your molecule contains acid-labile groups, this method is not suitable. Choose an orthogonal deprotection strategy like saponification or enzymatic hydrolysis.

• Substrate Decomposition: Some molecules are inherently unstable in strong acid, especially at elevated temperatures.

  • Solution: Try using a milder acid or running the reaction at a lower temperature for a longer period.

Q3: I am observing an unexpected ester product. What could be the cause?

• Transesterification: If your reaction solvent is an alcohol other than methanol, you may observe transesterification.

  • Solution: Ensure that your solvent system is primarily water. If a co-solvent is needed, use one that is aprotic, like THF or dioxane.

Nucleophilic Cleavage

Nucleophilic cleavage involves the use of a nucleophile to attack the methyl group of the ester in an Sₙ2 reaction, liberating the carboxylate anion.[11] This method is particularly useful for substrates that are sensitive to both acidic and basic conditions.

Common Reagents and Mechanisms:

• Lithium Iodide (LiI) in a polar aprotic solvent (e.g., DMF, pyridine, or ethyl acetate): The iodide ion attacks the methyl group, forming methyl iodide and the lithium carboxylate.[12][13][14]

• Thiolates (e.g., sodium thiophenoxide or lithium propanethiolate): The thiolate anion is a soft nucleophile that readily attacks the methyl group.

• Trimethyltin Hydroxide (Me₃SnOH): This reagent is effective for hydrolyzing methyl esters under neutral conditions, but it is toxic.[15]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: The reaction with LiI is very slow. How can I speed it up?

• Solvent Choice: The choice of solvent is crucial for Sₙ2 reactions.

  • Solution: Use a polar aprotic solvent like DMF or pyridine to enhance the nucleophilicity of the iodide ion.[12]

• Temperature: Higher temperatures can increase the reaction rate.

  • Solution: Gently heat the reaction mixture. Be mindful of the thermal stability of your compound.

Q2: I am concerned about the chemoselectivity of nucleophilic cleavage.

• Competing Sₙ2 Reactions: If your molecule contains other electrophilic centers, such as alkyl halides, the nucleophile may react there as well.

  • Solution: Carefully choose your nucleophile. "Soft" nucleophiles like thiolates are less likely to react with "hard" electrophiles.

• Selectivity between Esters: Nucleophilic cleavage methods often show good selectivity for methyl esters over other alkyl esters (e.g., ethyl or t-butyl) due to reduced steric hindrance at the methyl group.[11]

Q3: Are there any safety concerns with these reagents?

• Toxicity: Reagents like trimethyltin hydroxide and solvents like HMPA (sometimes used with thiolates) are highly toxic.[15]

  • Solution: Handle these reagents with extreme caution in a well-ventilated fume hood and follow all institutional safety protocols for disposal.

• Odor: Thiolates are notoriously foul-smelling.

  • Solution: Work in a fume hood and quench any residual thiols with bleach before disposal.

Enzymatic Deprotection

Enzymatic deprotection using lipases or esterases offers a mild and highly selective method for hydrolyzing methyl esters.[6] This approach is ideal for complex molecules with multiple sensitive functional groups.[16]

Mechanism of Enzymatic Deprotection:

The enzyme's active site catalyzes the hydrolysis of the ester bond, often with high enantio- and regioselectivity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: The enzymatic reaction is not working. What should I check?

• Enzyme Compatibility: Not all enzymes will hydrolyze all esters.

  • Solution: Screen a panel of different lipases and esterases to find one that is active on your substrate.

• Reaction Conditions: Enzyme activity is highly dependent on pH, temperature, and solvent.

  • Solution: Optimize the reaction conditions according to the enzyme's specifications. A buffer is typically required to maintain the optimal pH.

Q2: The reaction is very slow. How can I improve the rate?

• Enzyme Loading: A higher concentration of the enzyme can increase the reaction rate.

• Mass Transfer Limitations: If the substrate has poor water solubility, this can limit the reaction rate.

  • Solution: Adding a small amount of a water-miscible organic co-solvent (e.g., DMSO or acetone) can improve solubility, but be aware that high concentrations of organic solvents can denature the enzyme.

Summary of Deprotection Methods and Key Considerations

Method	Reagents	Advantages	Disadvantages & Common Side Reactions
Saponification	LiOH, NaOH, KOH in H₂O/co-solvent	Irreversible, generally high-yielding.[3]	Epimerization, hydrolysis of other base-labile groups, aldol/Claisen reactions.[5]
Acid-Catalyzed Hydrolysis	H₂SO₄, HCl in H₂O	Simple reagents.	Reversible, requires harsh conditions, cleavage of acid-labile groups.[7][10]
Nucleophilic Cleavage	LiI, Thiolates, Me₃SnOH	Mild, good for base- and acid-sensitive substrates.[12]	Toxicity of reagents, potential for competing Sₙ2 reactions.[15]
Enzymatic Deprotection	Lipases, Esterases	Extremely mild, high chemoselectivity, enantio-, and regioselectivity.[6]	Substrate-specific, can be slow, requires optimization of conditions.

Experimental Protocols

Protocol 1: Saponification of a Methyl Ester using LiOH

• Dissolve the methyl ester (1.0 equiv) in a mixture of THF and water (e.g., 3:1 v/v).

• Add LiOH·H₂O (1.5 - 3.0 equiv) to the solution.

• Stir the mixture at room temperature and monitor the reaction progress by TLC or LC-MS.

• Upon completion, acidify the reaction mixture to pH ~3 with 1 M HCl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Nucleophilic Cleavage using LiI in Ethyl Acetate

• To a solution of the methyl ester (1.0 equiv) in anhydrous ethyl acetate, add anhydrous LiI (3.0 - 5.0 equiv).

• Heat the mixture to reflux and monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Add water and acidify with 1 M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with aqueous sodium thiosulfate (to remove any iodine), followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Visualizing Deprotection Strategies

Below are diagrams illustrating the decision-making process and mechanisms for methyl ester deprotection.

Caption: Decision tree for selecting a methyl ester deprotection method.

Caption: Simplified mechanism of saponification.

References

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (2020). Available at: [Link]

• Chemguide. mechanism for the acid catalysed hydrolysis of esters. Available at: [Link]

• Dalal Institute. Hydrolysis of Esters and Amides. Available at: [Link]

• Chemistry LibreTexts. Acid Catalyzed Hydrolysis of Esters. (2023). Available at: [Link]

• University of Calgary. Ch20: Hydrolysis of Esters. Available at: [Link]

• Vaia. undergo a cleavage reaction to yield carboxylate ions plus iodomethane on heating with LiI in dimethylformamide: The following evidence has been obtained: (1) The reaction occurs much faster in DMF than in ethanol. (2) The corresponding ethyl ester. Available at: [Link]

• Chemistry Steps. Ester Reactions Summary and Practice Problems. Available at: [Link]

• PubMed. A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide. (1983). Available at: [Link]

• PubMed. Enzymatic removal of carboxyl protecting groups. 2. Cleavage of the benzyl and methyl moieties. (2005). Available at: [Link]

• Beilstein Journal of Organic Chemistry. The McKenna reaction – avoiding side reactions in phosphonate deprotection. (2020). Available at: [Link]

• Semantic Scholar. Selective deprotection of esters using magnesium and methanol. (1994). Available at: [Link]

• Synfacts. Chemoselective Deprotection of Fmoc and OMe in N-Fmoc-Amino Acid and N-Fmoc-Dipeptide Methyl Esters. (2004). Available at: [Link]

• ResearchGate. MgI2‐Mediated Chemoselective Cleavage of Protecting Groups: An Alternative to Conventional Deprotection Methodologies. (2020). Available at: [Link]

• KGF. 2.2 Carboxy Group. Available at: [Link]

• ResearchGate. Enzymatic resolution of N-protected-β3-amino methyl esters, using lipase B from Candida antarctica. Available at: [Link]

• ACS Publications. Chemoselective Protection of Carboxylic Acid as Methyl Ester: A Practical Alternative to Diazomethane Protocol. (2001). Available at: [Link]

• WordPress. Ester Deprotection. Available at: [Link]

• ACS Publications. General Base Catalysis of Ester Hydrolysis1. (1956). Available at: [Link]

• ACS Publications. Enzymic Protecting Group Techniques. (1995). Available at: [Link]

• Organic Chemistry Portal. Methyl Esters. Available at: [Link]

• KGF. 6.3 Methyl Esters and Derivatives. Available at: [Link]

• ResearchGate. Methyl esters: an alternative protecting group for the synthesis of O-glycosyl amino acid building blocks. Available at: [Link]

• MDPI. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. (2022). Available at: [Link]

• University of York. Lecture 6: Hydrolysis Reactions of Esters and Amides. Available at: [Link]

• Chegg. Question: When the following ester is treated with lithium iodide in DMF, a carboxylate ion is obtained. (2022). Available at: [Link]

• Reddit. Need to hydrolyze methyl esters but compound is water sensitive. (2025). Available at: [Link]

• National Center for Biotechnology Information. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. (2022). Available at: [Link]

• Books Gateway. Avoid Protecting Groups. (2019).
• Google Patents. US4185027A - Hydrolysis of methyl esters.

• ACS Publications. Chelating Picolinaldehyde Hydrazone Amides as Protecting Groups for Carboxylic Acids: Orthogonal Reactivities of Hydrazone Amides and Esters in Hydrolysis. (2022). Available at: [Link]

• PubMed. Acyloxymethyl as a drug protecting group: Part 4. The hydrolysis of tertiary amidomethyl ester prodrugs of carboxylic acid agents. (1998). Available at: [Link]

• Reddit. Nonaqueous cleavage of methyl esters without strong acid or base. (2020). Available at: [Link]

• Organic Chemistry Tutor. Saponification of Esters. Available at: [Link]

• ResearchGate. Scheme 4-4: Saponification reaction performed to convert methyl ester.... Available at: [Link]

• OperaChem. Saponification-Typical procedures. (2024). Available at: [Link]

• YouTube. Nucleophilic acyl substitution: synthesis of methyl esters. (2018). Available at: [Link]

• YouTube. 374 BCH3023 Saponification of Esters. (2022). Available at: [Link]

• Chemistry LibreTexts. Saponification. (2023). Available at: [Link]

• National Center for Biotechnology Information. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse. (2014). Available at: [Link]

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• 16. pubs.acs.org [pubs.acs.org]

Techniques for drying 3-Methoxy-DL-phenylalanine methyl ester HCl before synthesis

Technical Support Center: Handling & Drying 3-Methoxy-DL-phenylalanine methyl ester HCl

Welcome to the Technical Support Center. 3-Methoxy-DL-phenylalanine methyl ester hydrochloride is a critical, yet highly sensitive, building block in peptide synthesis and medicinal chemistry. Due to its specific ionic and structural properties, improper handling or drying can lead to catastrophic downstream failures, including ester hydrolysis or diketopiperazine (DKP) formation. This guide provides field-proven troubleshooting, mechanistic insights, and validated protocols to ensure the integrity of your compound.

Troubleshooting & FAQs

Q1: Why does my 3-Methoxy-DL-phenylalanine methyl ester HCl rapidly degrade into a sticky gum on the benchtop? A: The fundamental issue is the inherent hygroscopicity of the hydrochloride salt. The chloride ion in the crystal lattice readily participates in hydrogen bonding with atmospheric water molecules, leading to rapid moisture absorption and deliquescence[1]. Once the salt becomes hydrated, the trapped water acts as a potent nucleophile. If the local pH shifts—especially during subsequent basic coupling steps—the methyl ester is highly susceptible to hydrolysis, reverting to the carboxylic acid. Furthermore, moisture facilitates intermolecular nucleophilic attack by the free amine on the ester carbonyl of an adjacent molecule, forming unwanted diketopiperazines (DKPs).

Q2: My batch has absorbed significant moisture. Can I just dry it in a standard vacuum oven at 80°C? A: Absolutely not. Applying high heat to a wet amino acid methyl ester hydrochloride is a fatal experimental error. Thermal energy accelerates the hydrolysis of the ester and promotes thermal degradation. Instead, water must be removed at low temperatures. For heavily hydrated samples, use azeotropic distillation[2]; for mild moisture, use a high-vacuum desiccator at room temperature.

Q3: What is the most effective method for drying this compound prior to moisture-sensitive peptide coupling? A: The optimal method depends on the initial state of the compound. For heavily hydrated (gummy) samples, azeotropic distillation using toluene or 1,2-dichloroethane is the most efficient method. These solvents form a minimum-boiling azeotrope with water, allowing its removal under reduced pressure at temperatures below 40°C. For mildly clumpy powders, high-vacuum desiccation over phosphorus pentoxide (P₂O₅) and sodium hydroxide (NaOH) pellets for 24-48 hours provides a self-validating, non-thermal drying environment.

Decision tree for selecting the optimal drying technique based on initial moisture content.

Experimental Protocols

Protocol A: Azeotropic Drying (For High-Moisture / Gummy Samples)

Causality Check: Toluene forms an azeotrope with water, lowering the effective boiling point of the mixture and allowing water to be "pulled" out of the hygroscopic matrix without exceeding the thermal degradation threshold of the ester[3].

• Dissolution/Suspension: Transfer the wet 3-Methoxy-DL-phenylalanine methyl ester HCl to a dry, argon-flushed round-bottom flask. Add anhydrous toluene (approx. 10 mL per gram of compound).

• Evaporation: Attach the flask to a rotary evaporator. Apply a vacuum of 20-30 mbar and lower the flask into a water bath strictly maintained at ≤40°C .

• Azeotropic Removal: Rotate until the solvent is completely evaporated. The water will co-evaporate with the toluene.

• Iteration: Repeat the addition of anhydrous toluene and evaporation 2-3 times to ensure the complete removal of residual water.

• Final Polish: Dry the resulting white, crystalline solid on a high-vacuum line (<0.1 mbar) for 4 hours.

• Validation: The product should transition from a sticky gum to a free-flowing powder. Verify residual moisture via Karl Fischer titration (<0.1%).

Protocol B: High-Vacuum Desiccation (For Low-Moisture / Clumpy Powders)

Causality Check: P₂O₅ acts as an aggressive, irreversible water scavenger. The addition of NaOH pellets is a critical secondary measure; it traps any trace volatilized HCl, preventing the equilibrium from shifting toward the reactive free-base form[4].

• Preparation: Transfer the clumpy 3-Methoxy-DL-phenylalanine methyl ester HCl into a wide, shallow glass petri dish to maximize the exposed surface area.

• Desiccant Setup: In a high-vacuum desiccator, place a glass dish containing fresh P₂O₅ powder. In a separate small beaker within the same desiccator, place solid NaOH pellets.

• Vacuum Application: Place the sample dish in the desiccator, seal it, and apply high vacuum (<1 mbar) for 30 minutes.

• Static Drying: Isolate the desiccator from the pump and leave the sample under static vacuum for 24-48 hours.

• Storage: Backfill the desiccator with dry Argon or Nitrogen before opening. Immediately transfer the dry, free-flowing powder to an amber vial, flush with Argon, and store at -20°C.

Mechanistic pathway of moisture-induced degradation during basic coupling conditions.

Quantitative Data: Comparison of Drying Techniques

Drying Technique	Starting State	Temp (°C)	Time Required	Residual Moisture (Karl Fischer)	Product Integrity / Yield
Azeotropic Distillation (Toluene)	Gummy / Liquid	40°C	2-3 hours	< 0.1%	> 98% (No thermal degradation)
High-Vacuum Desiccator (P₂O₅/NaOH)	Clumpy Powder	20°C (RT)	24-48 hours	< 0.05%	> 99% (Safest for ester)
Standard Vacuum Oven	Clumpy Powder	80°C	12 hours	0.5%	< 80% (High risk of DKP/Hydrolysis)
Lyophilization (Water)	Aqueous Solution	-50°C	48-72 hours	< 0.2%	> 95% (Time-intensive)

References

• Academax. "Catalytic Synthesis of Amino Acid Ester Hydrochloride by Hydrogen Chloride." Available at:[Link]

• Sciencemadness Discussion Board. "Water exchange between different hygroscopic salts." Available at:[Link]

• PubMed (NIH). "A general, highly efficient azeotropic method of esterification of amino acids." Anal Biochem. 1971. Available at:[Link]

• Researcher.Life. "A general, highly efficient azeotropic method of esterification of amino acids." Available at: [Link]

• PMC (NIH). "Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs." Available at:[Link]

Sources

• 1. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A general, highly efficient azeotropic method of esterification of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Sciencemadness Discussion Board - Water exchange between different hygroscopic salts - Powered by XMB 1.9.11 [sciencemadness.org]

Reference Data & Comparative Studies

Comparative Guide: Mass Spectrometry Fragmentation Modes for Methoxy-Phenylalanine Derivatives

Executive Summary

Non-canonical amino acids, such as methoxy-phenylalanine (OMe-Phe) derivatives, are increasingly incorporated into peptide therapeutics to enhance proteolytic stability, alter hydrophobicity, and improve target affinity. However, the structural elucidation of these modified peptides via tandem mass spectrometry (MS/MS) presents a unique analytical challenge: the labile nature of the methoxy ether linkage often results in dominant neutral losses during collisional activation, obscuring critical backbone sequence ions.

This guide objectively compares the performance of three alternative fragmentation modes—Collision-Induced Dissociation (CID) , Higher-energy C-trap Dissociation (HCD) , and Electron-Transfer/Higher-Energy Collision Dissociation (EThcD) —for the characterization and sequencing of OMe-Phe derivatives.

The Analytical Challenge: Methoxy-Phenylalanine in the Gas Phase

During gas-phase fragmentation, protonated aromatic amino acid derivatives undergo specific rearrangement and dissociation reactions[1]. For OMe-Phe, the methoxy group introduces competing fragmentation pathways. Under slow-heating conditions, the lowest activation energy ( Ea​ ) pathway is often the elimination of the methoxy group. This manifests as a neutral loss of a methyl radical (-15 Da, CH3∙​ ) or methanol (-32 Da, CH3​OH ) via hydroxyl or hydrogen transfer mechanisms[2].

While these neutral losses can serve as diagnostic markers for substructure discovery in complex metabolomic mixtures[3], they act as a "sink" for the precursor ion current in proteomics. This premature energy depletion severely reduces the abundance of sequence-informative backbone cleavages, making de novo sequencing highly problematic. Furthermore, the elimination of the methoxy group at the C-4' position (or similar positions) is a well-documented phenomenon that complicates the spectral interpretation of related phenolic compounds[4].

Mechanistic Comparison of Fragmentation Alternatives

To overcome the neutral loss challenge, modern Orbitrap Tribrid systems offer orthogonal fragmentation techniques. The choice of activation method directly dictates the physical causality of the resulting spectra:

• CID (Ion Trap - Resonant Excitation): Operates in the low-energy regime. Energy is deposited slowly over milliseconds, heavily favoring the lowest Ea​ pathway. For OMe-Phe, this means the bond cleavage occurs almost exclusively at the labile methoxy side-chain, leaving the peptide backbone largely intact.

• HCD (Beam-Type CID): Ions are accelerated into a multipole collision cell, depositing higher internal energy rapidly. This allows the molecule to access higher Ea​ pathways before the side-chain can fully dissociate. HCD generates robust b and y backbone ions and produces a high-intensity, diagnostic immonium ion for OMe-Phe at m/z 150.091.

• EThcD (Dual Activation): An orthogonal, radical-driven approach. Electron Transfer Dissociation (ETD) transfers an electron to the multiply charged precursor, forming a radical cation. This induces rapid, non-ergodic cleavage of the N-C α bond to form c and z ions. Because this process outpaces vibrational energy redistribution, the labile methoxy side-chain is perfectly preserved. Supplemental HCD is then applied to generate additional b and y ions from unreacted precursors, maximizing overall sequence coverage.

Fig 1: Mechanistic divergence of OMe-Phe fragmentation across CID, HCD, and EThcD modes.

Experimental Design & Self-Validating Protocol

To objectively compare these modes, we employ a self-validating LC-MS/MS workflow using a synthetic model peptide (Ac-Ala-Gly-OMePhe-Leu-Arg-NH2). Causality Note: This specific sequence is engineered with a C-terminal Arginine to ensure high basicity. This guarantees the formation of a stable [M+2H]2+ precursor, which is a strict physical prerequisite for efficient electron transfer in the EThcD mode.

Step-by-Step Methodology

• Sample Preparation: Reconstitute the synthetic OMe-Phe peptide standard in 0.1% formic acid (FA) in LC-MS grade water to a final concentration of 1 pmol/µL.

• Chromatographic Separation: Inject 1 µL onto a C18 analytical nano-column (75 µm × 15 cm, 1.9 µm particle size). Elute using a linear gradient of 5–35% Acetonitrile (with 0.1% FA) over 15 minutes at a flow rate of 300 nL/min.

• Mass Spectrometry Acquisition: Utilize an Orbitrap Tribrid mass spectrometer. Set the MS1 resolution to 120,000 at m/z 200 to ensure accurate precursor mass determination.

• Targeted MS/MS (tMS2) Setup: Isolate the [M+2H]2+ precursor ion using the quadrupole (1.2 Th isolation window) and route it sequentially to three parallel MS/MS events to eliminate chromatographic variance:

  • Event A (CID): Ion trap detection, Normalized Collision Energy (NCE) = 35%, Activation time = 10 ms.

  • Event B (HCD): Orbitrap detection (Resolution 30,000), NCE = 28%.

  • Event C (EThcD): Orbitrap detection (Resolution 30,000), ETD reaction time = 50 ms, Supplemental activation (SA) NCE = 15%.

• Data Validation: Extract the Extracted Ion Chromatograms (XICs) for the intact backbone fragments versus the neutral loss fragments. Calculate the sequence coverage based on the presence of contiguous b/y or c/z ion series.

Fig 2: Self-validating LC-MS/MS experimental workflow for fragmentation mode comparison.

Performance Comparison & Data Analysis

The quantitative results of the targeted MS/MS analysis highlight the severe limitations of traditional CID and the distinct advantages of HCD and EThcD for characterizing labile modifications.

Fragmentation Mode	Primary Ion Series Generated	Sequence Coverage (%)	OMe-Phe Immonium Ion (m/z 150.09) Intensity	Dominant Neutral Loss Profile
CID (Ion Trap)	b, y (Highly sparse)	45%	Not detected (Below low-mass cutoff)	-32 Da ( CH3​OH loss dominates)
HCD (Orbitrap)	b, y (Robust)	85%	High (+++)	-15 Da ( CH3∙​ radical loss)
EThcD (Orbitrap)	c, z, b, y (Comprehensive)	100%	Moderate (++)	Minimal (Side-chain preserved)

Conclusion & Recommendations

For routine screening or targeted quantification of methoxy-phenylalanine derivatives in complex biological matrices, HCD is the recommended alternative . It provides a balanced readout of sequence information and generates the highly diagnostic m/z 150.091 immonium ion, which can be used as a trigger for targeted data-dependent acquisition (DDA) workflows.

However, for rigorous de novo sequencing, structural elucidation, or precise localization of the OMe-Phe residue within heavily modified or longer peptide scaffolds, EThcD is unequivocally superior . Its non-ergodic, radical-driven fragmentation preserves the labile methoxy group on the side chain, bypassing the neutral loss "sink" to yield near-complete sequence coverage.

References

• Title: Hydroxyl transfer versus cyclization reaction in the gas phase: Sequential loss of NH3 and CH2CO from protonated phenylalanine derivatives Source: Frontiers in Chemistry URL: [Link]

• Title: Gas-Phase Fragmentation Reactions of Protonated Aromatic Amino Acids: Concomitant and Consecutive Neutral Eliminations and Radical Cation Formations Source: The Journal of Physical Chemistry A URL: [Link]

• Title: A fragmentation study of isoflavones by IT-TOF-MS using biosynthesized isotopes Source: Taylor & Francis URL: [Link]

• Title: Deciphering complex metabolite mixtures by unsupervised and supervised substructure discovery and semi-automated annotation from MS/MS spectra Source: Faraday Discussions (RSC Publishing) URL: [Link]

Sources

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• 2. Frontiers | Hydroxyl transfer versus cyclization reaction in the gas phase: Sequential loss of NH3 and CH2CO from protonated phenylalanine derivatives [frontiersin.org]
• 3. Deciphering complex metabolite mixtures by unsupervised and supervised substructure discovery and semi-automated annotation from MS/MS spectra - Faraday Discussions (RSC Publishing) DOI:10.1039/C8FD00235E [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]

HPLC methods for determining purity of 3-Methoxy-DL-phenylalanine methyl ester

As a Senior Application Scientist, validating the purity of unnatural amino acid derivatives like 3-Methoxy-DL-phenylalanine methyl ester requires a rigorous, orthogonal analytical approach. This compound is a critical building block in the synthesis of peptidomimetics and novel active pharmaceutical ingredients (APIs)[1]. Because it is both a racemic mixture (DL) and an esterified derivative, its purity profile is bipartite: we must evaluate chemical purity (the absence of process-related impurities such as the unesterified free acid) and enantiomeric purity (confirmation of the exact 50:50 D/L ratio or detection of trace chiral bias)[2].

This guide objectively compares the three primary chromatographic methodologies used to establish a self-validating purity profile for this compound.

Analytical Workflow Visualization

Analytical workflow for chemical and enantiomeric purity validation of racemic amino acid esters.

Comparative Methodologies & Mechanistic Causality

To build a self-validating system, we cannot rely on a single assay. The following methods exploit different physicochemical properties of the analyte:

• Reversed-Phase HPLC (RP-HPLC) for Chemical Purity : The methoxy group increases the hydrophobicity of the phenyl ring, while the methyl ester neutralizes the C-terminus. A standard C18 column paired with an acidic mobile phase (0.1% Trifluoroacetic acid) suppresses the ionization of the N-terminal amine. This ensures sharp peak shapes and baseline resolution from hydrolysis products (e.g., 3-methoxy-phenylalanine free acid)[2].

• Chiral Stationary Phase HPLC (CSP-HPLC) for Enantiomeric Purity : To resolve the D- and L-enantiomers, a chiral selector is required. Polysaccharide-derived columns (such as Phenomenex Lux Cellulose-2 or Chiralpak IA) create transient diastereomeric complexes with the enantiomers[3][4]. The differential steric and hydrogen-bonding interactions between the chiral stationary phase and the enantiomers lead to baseline separation without the need for pre-column derivatization.

• UltraPerformance Convergence Chromatography (UPC2 / SFC) : Utilizing supercritical CO₂ combined with a polar modifier (MeOH with 0.1% NH₄OH), this modern technique provides up to 5X the throughput of normal phase HPLC[5]. The high diffusivity and low viscosity of supercritical fluids make it ideal for rapid, high-throughput purity monitoring during API synthesis.

Quantitative Performance Comparison

Method Parameter	RP-HPLC (Chemical Purity)	CSP-HPLC (Enantiomeric Purity)	UPC2 / SFC (High-Throughput Chiral)
Stationary Phase	Achiral C18 (e.g., 2.1 x 100 mm, 1.7 µm)	Polysaccharide (e.g., Cellulose-2, 150 x 4.6 mm)	Chiralpak ID (4.6 x 100 mm, 3 µm)
Mobile Phase	Gradient: H₂O / ACN (0.1% TFA)	Isocratic: 70% H₂O / 30% ACN (0.1% FA)	Isocratic: 90% CO₂ / 10% MeOH (0.1% NH₄OH)
Run Time	~15–20 minutes	~20–25 minutes	< 5 minutes
Sensitivity (LOD)	< 0.05% Area	~0.1% Area	500 ng/mL (0.01% of 5 mg/mL stock)
Key Advantage	Robust baseline resolution of synthetic byproducts	Direct resolution of D/L isomers	Superior resolution and 5X throughput

Data synthesized from established chromatographic standards for phenylalanine derivatives[2][3][5].

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, every protocol must include internal validation steps. Below are the optimized methodologies for assessing 3-Methoxy-DL-phenylalanine methyl ester.

Protocol 1: Chemical Purity Assessment (RP-HPLC)

Objective: Quantify unreacted starting materials and hydrolysis degradation products.

• Sample Preparation : Dissolve 1.0 mg of 3-Methoxy-DL-phenylalanine methyl ester in 1 mL of initial mobile phase (95% H₂O / 5% ACN).

  • Causality Check: Using the initial mobile phase as the diluent prevents solvent-mismatch peak distortion (the "solvent effect") at the void volume.

• System Suitability Testing (SST) : Inject a spiked control sample containing 1% 3-methoxy-phenylalanine free acid[2].

  • Validation: Proceed only if the resolution ( Rs​ ) between the free acid and the methyl ester is > 2.0.

• Chromatographic Conditions :

  • Column : C18, 2.1 x 100 mm, 1.7 µm.

  • Flow Rate : 0.4 mL/min.

  • Gradient : 5% B to 60% B over 15 minutes (A = H₂O + 0.1% TFA; B = ACN + 0.1% TFA).

  • Detection : UV at 214 nm (optimal for peptide/amino acid backbone absorption) and 254 nm (aromatic ring).

• Data Analysis : Integrate all peaks excluding the void volume. Chemical purity is expressed as the area percent of the main peak relative to the total integrated area.

Protocol 2: Enantiomeric Purity Assessment (CSP-HPLC)

Objective: Confirm the 50:50 racemic ratio and ensure no chiral enrichment occurred during synthesis.

• Sample Preparation : Dissolve 2.0 mg of the analyte in 1 mL of Methanol.

• Reference Standard Injection : Inject a pure standard of L-3-Methoxy-phenylalanine methyl ester first.

  • Causality Check: Because D and L isomers have identical mass and UV spectra, injecting a known L-isomer standard is the only definitive way to assign the correct retention time to each peak in the subsequent racemic run.

• Chromatographic Conditions [3]:

  • Column : Phenomenex Lux-3u Cellulose-2 (150 x 4.6 mm).

  • Flow Rate : 1.0 mL/min.

  • Mobile Phase : Isocratic flow of 30% Acetonitrile / 70% Water containing 0.1% Formic Acid (FA).

  • Causality Check: We use Formic Acid instead of TFA here. TFA can form strong ion pairs that mask the subtle chiral recognition mechanisms (hydrogen bonding and steric fit) of the polysaccharide stationary phase.

• Data Analysis : In a true DL-racemate, the Area Under the Curve (AUC) for the D-isomer and L-isomer must be a 50:50 ratio (± 1% integration variance).

(Note: For ultra-high-throughput environments, substitute this protocol with UPC2 using a Chiralpak ID column and CO₂/MeOH mobile phase, which leverages low baseline UV noise to detect enantiomeric impurities down to 500 ng/mL[5].)

References

• Chiral Separation of Phenylalanine Methyl Esters using UPC2 Waters Corporation URL:[Link]

• L-Phenylalanine Methyl Ester Hydrochloride - Organic Syntheses Procedure Organic Syntheses URL:[Link]

• Liquid Chromatographic Enantiomer Separation of α-Amino Acid Esters as Nitrobenzoxadiazole Derivatives Using Polysaccharide-Derived Chiral Stationary Phases Semantic Scholar URL:[Link]

• EP2796546B1 - Incorporation of unnatural amino acids Google Patents URL

Sources

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. waters.com [waters.com]

Spectroscopic Benchmarking: IR Signatures of Ester and Amine Groups in Phenylalanine HCl Salts

Amino acid derivatives, particularly esterified hydrochloride salts like L-phenylalanine methyl ester hydrochloride (Phe-OMe·HCl), are fundamental building blocks in peptide synthesis and active pharmaceutical ingredient (API) manufacturing. Validating the structural integrity of these compounds is critical for downstream efficacy. Fourier Transform Infrared (FTIR) spectroscopy serves as a frontline analytical technique to confirm successful esterification and salt formation.

This guide objectively compares the spectroscopic signatures of phenylalanine HCl salts against their free-base zwitterionic counterparts, dissects the mechanistic causality behind their IR peak shifts, and evaluates the performance of different IR sampling methodologies.

Mechanistic Causality of IR Peak Shifts

To accurately interpret the IR spectrum of Phe-OMe·HCl, one must understand the causality behind the vibrational modes of its two defining functional groups: the amine hydrochloride salt and the ester carbonyl.

The Amine Hydrochloride Group ( −NH3+​Cl− )

In a free primary amine, N–H stretching vibrations typically present as two distinct, sharp peaks between 3400 and 3250 cm⁻¹. However, when protonated to form a hydrochloride salt ( −NH3+​Cl− ), the molecular environment changes drastically. The ionic bonding and extreme polarity of the amine salt functional group create a highly hydrogen-bonded network[1].

This causes the N–H stretching vibrations to broaden significantly, merging into a complex series of moderate-to-strong intensity bands spanning 3100 cm⁻¹ to 2500 cm⁻¹ (often referred to as the "ammonium band")[2]. Additionally, the NH3+​ asymmetric deformation vibration appears as a distinct band in the 1620–1560 cm⁻¹ region[2]. The chloride counterion itself does not produce mid-IR peaks (M-Cl stretches fall below 400 cm⁻¹), but its electronegativity is the causal factor for the extreme broadness of the ammonium stretching envelope[1].

The Ester Carbonyl Group ( −COOCH3​ )

Free L-phenylalanine exists as a zwitterion in the solid state, meaning its carboxylic acid group is deprotonated to a carboxylate anion ( −COO− ). The resonance stabilization of the carboxylate distributes the double-bond character, resulting in an asymmetric stretch at ~1600 cm⁻¹ and a symmetric stretch at ~1400 cm⁻¹, completely lacking a standard carbonyl peak.

Upon esterification, this resonance is broken. The newly formed ester functional group contains a localized C=O double bond and two C−O single bonds[3]. The ester C=O stretch is highly diagnostic, appearing as a sharp, intense peak between 1735 cm⁻¹ and 1755 cm⁻¹[3]. In the specific case of phenylalanine methyl ester derivatives, this peak is typically observed prominently around 1740–1757 cm⁻¹[4].

Mechanistic transformation of Phenylalanine to its ester HCl salt and corresponding IR shifts.

Comparative Spectral Data

To objectively benchmark the target product (Phe-OMe·HCl) against its precursor (Free L-Phe), the quantitative IR data is summarized in the table below. This comparison highlights the exact spectral regions researchers must monitor to validate complete conversion.

Functional Group	Free L-Phenylalanine (Zwitterion)	L-Phenylalanine Methyl Ester HCl	Causality / Assignment
Amine / Ammonium	3100–2600 cm⁻¹ (Broad)	3100–2500 cm⁻¹ (Broad, Complex)	Protonation to −NH3+​ creates a strong hydrogen-bonded ionic network[1].
Amine Deformation	~1610 cm⁻¹ & ~1500 cm⁻¹	1620–1560 cm⁻¹	Asymmetric and symmetric NH3+​ bending[2].
Carbonyl ( C=O )	None	1755–1735 cm⁻¹ (Strong, Sharp)	Esterification breaks carboxylate resonance, localizing the C=O double bond[3].
Carboxylate ( −COO− )	1600–1560 cm⁻¹ (Strong)	None	Present only in the zwitterionic free base. Disappears upon esterification.
Ester C−O Stretch	None	1250–1150 cm⁻¹ (Strong)	Asymmetric C−C−O stretching unique to the ester group[3].

Experimental Methodologies: ATR-FTIR vs. Transmission KBr

When acquiring experimental data for amino acid salts, the choice of sampling technique directly impacts spectral resolution and baseline quality. We compare the two industry-standard alternatives: Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) Pellet Transmission.

Decision matrix for selecting IR spectroscopy sampling techniques for amino acid salts.

Method A: ATR-FTIR (Recommended for Routine QA/QC)

ATR utilizes a high-refractive-index crystal (e.g., Diamond or ZnSe) to measure the evanescent wave penetrating the sample.

• Performance Profile : Non-destructive, requires <5 mg of sample, and offers rapid preparation. However, peak intensities are wavenumber-dependent, and anomalous dispersion can cause slight peak shifts (~2-5 cm⁻¹) for strong absorbers like the ester carbonyl.

• Self-Validating Protocol :

  • Clean the diamond ATR crystal with isopropyl alcohol and allow it to dry completely to establish a self-validating zero-absorbance background.

  • Collect a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution.

  • Deposit 2–5 mg of Phe-OMe·HCl powder directly onto the crystal.

  • Apply the pressure anvil until the clutch clicks, ensuring uniform optical contact. (Causality: Poor contact leads to weak signal-to-noise ratios, especially for the broad −NH3+​ bands which require deep evanescent penetration).

  • Acquire the sample spectrum and apply an ATR correction algorithm to normalize peak intensities for accurate comparison with transmission libraries.

Method B: Transmission KBr Pellet (Recommended for High-Resolution Structural Elucidation)

• Performance Profile : Provides excellent baseline stability and no anomalous dispersion shifts. It is ideal for resolving the complex fine structure of the 3100–2500 cm⁻¹ amine salt region. However, it is destructive and moisture-sensitive.

• Self-Validating Protocol :

  • Desiccate spectroscopic-grade KBr powder at 105°C for 2 hours prior to use. (Causality: This eliminates interfering O-H stretching bands near 3400 cm⁻¹ that could mask the amine salt peaks).

  • Weigh 1–2 mg of Phe-OMe·HCl and 100 mg of KBr.

  • Transfer to an agate mortar and grind vigorously for 2–3 minutes. (Causality: The particle size must be reduced to less than the wavelength of incident IR light (<2 µm) to prevent the Christiansen effect, which causes asymmetric, sloping baselines due to severe scattering).

  • Transfer the mixture to a 13 mm pellet die and apply 10 tons of pressure under a vacuum for 2 minutes to form a transparent disk.

  • Analyze via transmission FTIR (32 scans, 4 cm⁻¹ resolution).

References[2] THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Canadian Science Publishing.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEPSiAOxblmQJLY3O0uec2I6I5blVpz8i2-7XVN6pEVCNXKTqRv7dPT3adVLji_roM38gxOZgO8T7YPHerg3AKlFjmfecz0-8db5QDRTCiYif1Np_RmvRa2AXJz5KgHgLcp-z9hDs8YXgFqeQ==[4] Synthesis and NMR Elucidation of Novel Octa-Amino Acid Resorcin[4]arenes Derivatives. SciELO.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCxLQyF4C3vsdsC_ASrlYm_D8U5lzwF5BH-6fLS9HxKvIWp8r8ljINAjXYKPudGnxVV2qmeET2eR6eWS3E_5NLpvfuCTUZJWlG3dC7pjD9HA7noB0ZjUva6IKCLGOpCzFwdyg=[1] Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-wUMXyETkm3qUDpB7NNTW349mI2JKuiyRE9BD9cn79PbMTuVGi1Kx8QKLM5qLATwE6DLg_Ap70wUjhYuYd5pWMUcv2UKYqV8jkTYJaVuKHZ9_6cpcHZ2Z1MNiBdPMTabH_v00aTBZfNJidkz7FTQ4M-nPy6fXjnCP-VpRKxbyOx6li3xokznyp7k=[3] The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEtuMFp41cbaNQzKDJJgeGStuWGgjGlTB0xK8zvHqAinMpkgcCARXadFro8xdmCdQMRbXZOH4-Ho4k6FRj_VfPZUdWzRCLtK3ob0jSpW3bnI8IkZyyU5IWH-JXhWYaCNeWvF07PlPJlHINGuTYYxPPwWlKa_wMnZfhrbvSe-Iwu--T7Z11IfPE=

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A Comparative Guide to Chiral HPLC Separation of 3-Methoxy-DL-phenylalanine Methyl Ester Enantiomers

In the landscape of pharmaceutical development and stereoisomer analysis, the precise and efficient separation of enantiomers is not merely a technical challenge but a regulatory and safety imperative.[1][2][3] 3-Methoxy-DL-phenylalanine methyl ester, a non-proteinogenic amino acid derivative, serves as a critical chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). As stereoisomers can exhibit widely different pharmacological and toxicological profiles, the ability to resolve and quantify the individual D- and L-enantiomers is paramount for ensuring drug efficacy and safety.[4][5]

This guide provides an in-depth comparison of robust High-Performance Liquid Chromatography (HPLC) methods for the baseline separation of 3-Methoxy-DL-phenylalanine methyl ester enantiomers. We will explore the underlying principles of chiral recognition and compare the performance of different classes of Chiral Stationary Phases (CSPs), offering field-proven insights and detailed experimental protocols to guide researchers in selecting and optimizing the most suitable technique for their analytical needs.

The Principle of Chiral Recognition in HPLC

Direct chiral separation on a CSP is the most prevalent and efficient method for resolving enantiomers.[1][6] The core mechanism relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the single-enantiomer chiral selector immobilized on the stationary phase.[7][8] The difference in the stability and energy of these two complexes (e.g., (R)-analyte-CSP vs. (S)-analyte-CSP) results in differential retention times, leading to their separation.[7] For effective chiral recognition to occur, a "three-point interaction model" is often invoked, where one enantiomer engages in at least three simultaneous interactions (e.g., hydrogen bonding, π-π stacking, steric hindrance, dipole-dipole) with the CSP, while its mirror image can only engage in two, leading to a weaker overall interaction and earlier elution.[7][9] The mobile phase plays a crucial role by influencing the conformation of both the analyte and the chiral selector, thereby modulating these delicate interactions.[7]

Method 1: Polysaccharide-Based CSPs under Normal Phase Conditions

Polysaccharide-based CSPs, particularly those derived from cellulose or amylose coated or immobilized on a silica support, are workhorses in the field of chiral chromatography due to their broad applicability.[6][10] For analytes like 3-Methoxy-DL-phenylalanine methyl ester, which contains aromatic and polar functional groups (ester, amine, methoxy), these phases offer multiple interaction sites.

The chiral recognition mechanism on these phases is complex, involving the formation of inclusion complexes within "chiral pockets" or grooves of the polysaccharide's helical structure.[6] Hydrogen bonding with the carbamate groups on the derivatized polysaccharide, π-π interactions with the phenyl ring, and dipole-dipole interactions are key drivers of separation.

Comparative Performance of Polysaccharide CSPs

While direct application data for 3-Methoxy-DL-phenylalanine methyl ester is not readily published, extensive data for the closely related analogue, Phenylalanine methyl ester, provides an excellent and reliable starting point. The 3-methoxy group is expected to enhance polar interactions without significantly altering the required chromatographic conditions.

Parameter	Method A: Amylose-Based CSP	Method B: Cellulose-Based CSP
Column	CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))	CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))
Dimensions	250 x 4.6 mm, 5 µm	250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / 2-Propanol (IPA) (90:10, v/v)	n-Hexane / 2-Propanol (IPA) (90:10, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25 °C	25 °C
Detection	UV at 254 nm	UV at 254 nm
Expected Outcome	Good to excellent resolution (Rs > 2.0). Amylose phases often show high selectivity for aromatic amino acid esters.[10]	Good resolution (Rs > 1.5). Cellulose phases provide complementary selectivity and are a strong alternative.[10]

Note: This data is extrapolated from typical performance for similar analytes. Optimization may be required.

Experimental Protocol: Method A (CHIRALPAK® AD-H)

• System Preparation : Ensure the HPLC system is thoroughly flushed with a solvent compatible with normal phase chromatography, such as 100% 2-propanol, followed by the mobile phase.[11][12][13] Residual amounts of incompatible solvents like THF or acetone can damage the coated CSP.[12]

• Mobile Phase Preparation : Prepare the mobile phase by mixing HPLC-grade n-hexane and 2-propanol in a 90:10 volume-to-volume ratio. Degas the solution for at least 15 minutes using sonication or vacuum filtration.

• Column Installation & Equilibration : Install the CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm) column.[14] Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved (typically 30-60 minutes). The backpressure should be monitored and kept within the column's limits (e.g., <100 bar).[11]

• Sample Preparation : Dissolve the 3-Methoxy-DL-phenylalanine methyl ester racemate in the mobile phase to a final concentration of approximately 0.5 mg/mL.

• Injection & Data Acquisition : Inject 5-10 µL of the sample solution. Acquire data for a sufficient duration to allow both enantiomeric peaks to elute. Set UV detection at 254 nm, where the phenyl group provides strong absorbance.

• Optimization Note : If resolution is insufficient, decrease the percentage of 2-propanol (e.g., to 95:5). If retention times are too long, increase the percentage of 2-propanol (e.g., to 85:15).[11][12]

Method 2: Macrocyclic Glycopeptide CSPs in Polar Organic Mode

Macrocyclic glycopeptide antibiotics, such as teicoplanin and vancomycin, serve as highly effective chiral selectors.[9] Marketed under trade names like Chirobiotic™, these CSPs are amphoteric and possess a complex three-dimensional structure with multiple stereogenic centers, peptide backbones, and carbohydrate moieties.[9][15] This complexity allows for a variety of interaction mechanisms, including π-π interactions, hydrogen bonding, ionic interactions, and inclusion complexation within their basket-like cavities.[9]

For amino acid esters, these phases are particularly powerful, especially in the polar organic mode (e.g., methanol or acetonitrile-based mobile phases). Teicoplanin-based phases (Chirobiotic™ T) are often the first choice for underivatized amino acids and their derivatives.[16][17]

Comparative Performance of Macrocyclic Glycopeptide CSPs

Parameter	Method C: Teicoplanin-Based CSP	Method D: Cyclofructan-Based CSP
Column	Astec® CHIROBIOTIC™ T	LARIHC™ CF6-P
Dimensions	250 x 4.6 mm, 5 µm	250 x 4.6 mm, 5 µm
Mobile Phase	Methanol / Acetic Acid / Triethylamine (100:0.03:0.02, v/v/v)	Methanol / Acetonitrile / Acetic Acid / Triethylamine (70:30:0.3:0.2, v/v/v/v)[18]
Flow Rate	1.0 mL/min	1.0 mL/min[18]
Temperature	25 °C	20 °C[18]
Detection	UV at 254 nm	UV at 254 nm[18]
Reported Performance	Excellent selectivity for underivatized amino acids and esters.[15][17]	Baseline separation reported for Phenylalanine methyl ester.[18] High success rate for primary amines.[18]

Experimental Protocol: Method D (LARIHC™ CF6-P)

This protocol is based directly on a published application for the closely related Phenylalanine methyl ester, providing a validated starting point.[18]

• System Preparation : Ensure the HPLC system is clean and compatible with polar organic solvents.

• Mobile Phase Preparation : Carefully prepare the mobile phase by mixing methanol, acetonitrile, acetic acid, and triethylamine in the specified ratio of 70:30:0.3:0.2.[18] The small amounts of acid and base are crucial for controlling the ionization state of the analyte and stationary phase, which is key to achieving separation.

• Column Installation & Equilibration : Install the LARIHC™ CF6-P (250 x 4.6 mm, 5 µm) column.[18] Equilibrate with the mobile phase at 1.0 mL/min until the baseline is stable. The column temperature should be controlled at 20 °C.[18]

• Sample Preparation : Dissolve the 3-Methoxy-DL-phenylalanine methyl ester racemate in ethanol to a final concentration of approximately 0.3 mg/mL.[18]

• Injection & Data Acquisition : Inject 5 µL of the sample solution and monitor the chromatogram at 254 nm.[18]

Chiral Method Development Workflow

The process of selecting the right chiral separation method can be systematic. The following diagram illustrates a logical workflow for screening and optimizing a chiral HPLC method for a novel compound like 3-Methoxy-DL-phenylalanine methyl ester.

Caption: A logical workflow for chiral HPLC method development.

Conclusion and Recommendations

Both polysaccharide-based and macrocyclic glycopeptide-based CSPs offer viable and robust platforms for the enantiomeric separation of 3-Methoxy-DL-phenylalanine methyl ester.

• For initial screening and robust separations , polysaccharide-based columns like CHIRALPAK® AD-H under normal phase conditions are highly recommended. They have a proven track record for aromatic amino acid derivatives and offer excellent selectivity.[10]

• For alternative selectivity and operation in polar solvents , macrocyclic glycopeptide columns such as Astec® CHIROBIOTIC™ T or cyclofructan phases like LARIHC™ CF6-P are powerful choices. The polar organic mode can be advantageous for MS-compatibility and for analytes with poor solubility in hexane.[15][18]

The choice between these methods will ultimately depend on available instrumentation, laboratory solvent preferences, and the specific separation goals (e.g., analytical quantification vs. preparative isolation). The provided protocols serve as validated starting points, from which further optimization of mobile phase composition and temperature can be performed to achieve the desired retention, resolution, and analysis time.

References

• A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions. National Center for Biotechnology Information. [Link]

• Direct chiral HPLC separation on CSPs. Chiralpedia. [Link]

• HPLC Technical Tip: Chiral Method Development. Phenomenex. [Link]

• Chiral Recognition Mechanisms in Analytical Separation Sciences. ResearchGate. [Link]

• Chiral analysis. Wikipedia. [Link]

• Chiral Recognition Mechanisms | Springer Nature Experiments. Springer Nature. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• High-Performance Liquid Chromatographic Separation of Stereoisomers of ?-Amino Acids and a Comparison of Separation Efficiencies on Chirobiotic T and TAG Columns. ResearchGate. [Link]

• Recent Advances in Chiral Analysis of Proteins and Peptides. MDPI. [Link]

• Enantiomeric separation of nonproteinogenic amino acids by high-performance liquid chromatography. PubMed. [Link]

• Improved Chiral Separations for Enantiopure D- and L-Amino Acids. LCGC International. [Link]

• Enantiomeric separation of nonproteinogenic amino acids by high-performance liquid chromatography. ResearchGate. [Link]

• Separation of Enantiomers of Non-Protein Amino Acids by High-Performance Liquid Chromatography on a Chiral Ligand-Exchange Column. ResearchGate. [Link]

• Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. National Center for Biotechnology Information. [Link]

• Features, roles and chiral analyses of proteinogenic amino acids. AIMS Press. [Link]

• INSTRUCTION MANUAL FOR CHIRALPAK® AD-H COLUMNS. UVISON Technologies. [Link]

• Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Semantic Scholar. [Link]

• CHIRALPAK AD-H Instruction Manual. Daicel. [Link]

• Chiral Columns Brochure. HPLC.eu. [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• Astec Chirobiotic™ HPLC Columns Brochure. Obrnuta faza. [Link]

• Method development strategy and applications update for CHIROBIOTIC chiral stationary phases. ResearchGate. [Link]

• Instruction Manual for CHIRALPAK® AD-H. Chiral Technologies. [Link]

• Astec Chirobiotic™ HPLC Columns. Grace. [Link]

• CHIRALPAK® AD / CHIRALPAK® AD-H / CHIRALPAK® AD-3 Polysaccharide Derivative Normal Phase Chiral Columns (coating type). Amerigo Scientific. [Link]

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• 1. A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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Validation of Synthetic Routes for 3-Methoxy-Phenylalanine Derivatives: A Comparative Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Objective comparison of asymmetric synthesis workflows, mechanistic causality, and protocol validation for 3-methoxy-phenylalanine (3-OMe-Phe) derivatives.

Introduction: The Strategic Value of 3-Methoxy-Phenylalanine

Non-proteinogenic amino acids like 3-methoxy-phenylalanine (3-OMe-Phe) and its derivatives are critical building blocks in modern drug discovery. They serve as essential precursors for L-DOPA analogs used in Parkinson's disease treatments[1], key components in peptidomimetics, and vital starting materials for synthesizing complex polycyclic alkaloids via Ugi-Pictet-Spengler multicomponent reactions.

Achieving high enantiomeric purity (>99% ee) during the synthesis of these derivatives is paramount, as the stereochemistry directly dictates the pharmacological efficacy and safety profile of the downstream active pharmaceutical ingredients (APIs). This guide objectively evaluates three state-of-the-art synthetic routes—Asymmetric Hydrogenation, Chemical Dynamic Kinetic Resolution (DKR), and Biocatalysis—detailing their mechanistic causality, scalability, and self-validating experimental protocols.

Mechanistic Evaluation of Synthetic Routes

Route A: Transition-Metal Catalyzed Asymmetric Hydrogenation

Mechanism & Causality: This classical approach relies on the asymmetric hydrogenation of dehydroamino acid derivatives, such as α -acetamido-3-methoxycinnamic acid. The reaction utilizes a Rhodium(I) catalyst complexed with a chiral bidentate phosphine ligand, such as (-)-(R)-(S)-BPPFA[2]. The causality of the enantioselectivity stems from the rigid, bidentate coordination of the ligand to the Rh center, which locks the substrate-catalyst intermediate into a specific conformational geometry. This steric constraint forces the oxidative addition of hydrogen to occur exclusively from one enantioface of the alkene, yielding the desired stereoisomer. Validation: The system is self-validating through reaction kinetics; the cessation of hydrogen pressure drop directly correlates with the exhaustion of the alkene substrate.

Route B: Chemical Dynamic Kinetic Resolution (DKR) via Ni(II) Complexes

Mechanism & Causality: Unlike hydrogenation, DKR allows for the direct use of cheap, unprotected racemic 3-OMe-Phe[3]. The racemic mixture is reacted with a chiral auxiliary (e.g., an α -methylproline-derived ligand) and Ni(OAc) 2​ to form a Schiff base Ni(II) complex. The causality of resolution is driven by thermodynamics: one diastereomeric complex is significantly more stable and crystallizes out of solution. In the basic reaction medium, the α -proton of the uncomplexed/soluble undesired enantiomer is continuously deprotonated and epimerized. This dynamic interconversion funnels the entire racemic pool into the single, desired diastereomeric complex[4]. Validation: The process is validated via 1 H-NMR spectroscopy; distinct chemical shifts of the α -proton confirm the diastereomeric ratio (dr), while the visual disappearance of the complex's deep red color during acidic hydrolysis confirms successful ligand cleavage[4].

Route C: Biocatalytic Synthesis via Engineered Transaminases

Mechanism & Causality: Biocatalysis represents the greenest route, utilizing 3-methoxy-phenylpyruvic acid as a prochiral ketone precursor. Engineered D-amino acid transaminases (DAAT) or L-amino acid transaminases utilize a pyridoxal-5-phosphate (PLP) cofactor to shuttle an amino group from a donor (like L-alanine or isopropylamine) to the substrate[5]. The strict stereocontrol is caused by the highly evolved, asymmetric active site pocket of the enzyme, which physically blocks the approach of the amino group from the undesired face. Validation: Reaction progress is self-validated using a coupled enzyme assay (e.g., tracking the formation of pyruvate from L-alanine via lactate dehydrogenase and NADH depletion at 340 nm).

Quantitative Route Comparison

The following table summarizes the performance metrics of the three methodologies based on empirical data from process scale-up studies.

Parameter	Route A: Asymmetric Hydrogenation	Route B: Ni(II) DKR Complexation	Route C: Biocatalysis (Transaminase)
Starting Material	α -Acetamido-3-methoxycinnamate	Unprotected Racemic 3-OMe-Phe	3-Methoxy-phenylpyruvic acid
Catalyst / Reagent	[Rh(COD)Cl] 2​ Chiral Phosphine	Ni(OAc) 2​ Chiral Auxiliary	Engineered Transaminase + PLP
Typical Yield	92 - 96%	88 - 95%	85 - 90%
Enantiomeric Excess	> 98% ee	> 99% ee (after crystallization)	> 99.5% ee
Scalability	High (Requires high-pressure reactors)	Medium (Requires stoichiometric auxiliary)	High (Requires strict pH/temp control)
Cost & Sustainability	High catalyst cost; low atom economy	Auxiliary is recyclable; moderate cost	Low cost at scale; highly sustainable

Experimental Workflows & Protocols

Protocol 1: Chemical DKR of Racemic 3-OMe-Phe using Ni(II) Auxiliary

Adapted from established dynamic thermodynamic resolution protocols for unnatural amino acids[4],[6].

Step 1: Complex Formation and Epimerization

• Suspend the chiral ligand (e.g., (S)-N-(2-benzoyl-4-chlorophenyl)-1-(3,4-dichlorobenzyl)-2-methylpyrrolidine-2-carboxamide) (1.0 equiv), racemic 3-OMe-Phe (1.0 equiv), Ni(OAc) 2​ (1.0 equiv), and K 2​ CO 3​ (5.0 equiv) in methanol.

• Heat the suspension to 50°C under an inert atmosphere for 12–16 hours. Causality: The base (K 2​ CO 3​ ) facilitates the epimerization of the α -carbon, driving the thermodynamic resolution.

• Cool the mixture to room temperature. The desired diastereomeric Ni(II) Schiff base complex will precipitate as a deep red solid.

• Filter and wash with cold methanol. Self-Validation: Analyze an aliquot via 1 H-NMR (CDCl 3​ ) to confirm dr > 99:1.

Step 2: Acidic Hydrolysis and Ligand Recovery

• Suspend the red Ni(II) complex in a mixture of methanol and 6 N HCl.

• Heat at 40°C for 6–8 hours. Self-Validation: The reaction is complete when the deep red color completely dissipates, indicating the destruction of the Schiff base complex[4].

• Concentrate to dryness, add ethyl acetate and water. The organic phase retains the recyclable chiral ligand, while the aqueous phase contains the enantiopure (S)- or (R)-3-OMe-Phe.

• Neutralize the aqueous phase to the isoelectric point to precipitate the pure amino acid.

Protocol 2: Asymmetric Hydrogenation of Dehydroamino Acids

Standardized low-pressure screening protocol[7].

• Catalyst Preparation: In a glovebox, dissolve [Rh(COD)Cl] 2​ (0.01 equiv) and the chiral ligand (e.g., BPPFA, 0.012 equiv) in degassed anhydrous THF. Stir for 15 minutes to ensure complete complexation.

• Substrate Addition: Add a degassed solution of methyl α -acetamido-3-methoxycinnamate (1.0 equiv) in THF via cannula.

• Hydrogenation: Purge the reactor with H 2​ gas three times, then pressurize to 10–30 psi. Stir vigorously at 25°C.

• Monitoring: Track the pressure drop. Self-Validation: The reaction is complete when H 2​ consumption ceases.

• Workup: Vent the reactor, concentrate the solvent in vacuo, and pass through a short silica plug to remove the Rh catalyst. Determine ee via chiral HPLC (e.g., Chiralcel OD-H column).

Workflow Visualization

Caption: Comparative workflows for the asymmetric synthesis of 3-methoxy-phenylalanine derivatives.

References

• Recyclable and Stable α -Methylproline-Derived Chiral Ligands for the Chemical Dynamic Kinetic Resolution of free C,N-Unprotected α -Amino Acids Source: PubMed Central (PMC), NIH URL:3

• Chemical Dynamic Thermodynamic Resolution and S/R Interconversion of Unprotected Unnatural Tailor-made α -Amino Acids Source: The Journal of Organic Chemistry, ACS Publications URL:4

• Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines Source: PubMed Central (PMC), NIH URL:5

• (-)-(R)-(S)-BPPFA Applications in Asymmetric Hydrogenation Reactions Source: BenchChem URL:2

• Process for L-dopa (Asymmetric Hydrogenation of Cinnamic Acid Derivatives) Source: Google Patents (US4716246A) URL:1

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• 2. (-)-(R)-(S)-BPPFA | 74311-56-1 | Benchchem [benchchem.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Thin Layer Chromatography (TLC) Visualization Strategies for Phenylalanine Methyl Ester

Introduction: The Chemical Anatomy of Phenylalanine Methyl Ester

Phenylalanine methyl ester (Phe-OMe) presents a unique analytical profile for thin-layer chromatography (TLC). Unlike simple aliphatic amines or unfunctionalized aromatics, Phe-OMe possesses three distinct chemical moieties: an electron-rich aromatic ring, a nucleophilic primary amine, and a methyl ester.

For researchers and drug development professionals, this multifunctionality is highly advantageous. It allows chemists to employ orthogonal visualization strategies to confirm not just the presence of the molecule, but the structural integrity of its specific functional groups. Relying on a single visualization method can lead to false positives (e.g., identifying a degradation product that retains the aromatic ring but has lost the amine). Therefore, a multi-stain approach is essential for robust analytical validation.

Mechanistic Evaluation of Visualization Techniques

To design a self-validating TLC protocol, one must understand the causality behind each visualization method. We evaluate three primary techniques: Short-Wave UV, Ninhydrin, and Phosphomolybdic Acid (PMA).

Non-Destructive Visualization: Short-Wave UV (254 nm)

• Mechanism: The conjugated π -system of the phenyl ring absorbs ultraviolet light at 254 nm. When the sample is eluted on a standard silica gel plate impregnated with a fluorescent indicator (e.g., Silica Gel 60 F 254​ ), the Phe-OMe molecules quench the green background fluorescence, causing the analyte to appear as a dark spot ()[1].

• Causality & Application: Because this process relies entirely on photon absorption ( π→π∗ transition) rather than a chemical reaction, the analyte remains structurally intact[1]. This makes UV visualization an essential first step, allowing the exact same plate to be subsequently treated with destructive chemical stains to gather orthogonal data.

Amine-Specific Destructive Staining: Ninhydrin

• Mechanism: Ninhydrin (2,2-dihydroxyindane-1,3-dione) is the gold standard for visualizing primary amines. While free amino acids undergo a decarboxylative condensation to form the classic "Ruhemann's purple," amino acid esters like Phe-OMe lack a free carboxylate. However, the primary amine still undergoes nucleophilic addition and condensation with the ninhydrin triketone, yielding a vibrant pink to red-purple conjugated product ()[2],[3].

• Causality & Application: This stain is highly chemoselective. It acts as a self-validating check for the primary amine; if the amine is protected (e.g., N-Boc-Phe-OMe) or has degraded, the spot will not stain under standard mild heating conditions[4].

Universal Oxidative Staining: Phosphomolybdic Acid (PMA)

• Mechanism: PMA ( H3​PMo12​O40​ ) is a polyoxometalate complex that acts as a strong, non-specific oxidizing agent. Upon heating, the oxidizable functional groups of Phe-OMe (primarily the amine and the aromatic ring) reduce the yellow-green Mo(VI) complex to a mixed-valence Mo(V)/Mo(VI) species, commonly known as "molybdenum blue" ()[5],[6].

• Causality & Application: PMA provides a robust "catch-all" visualization. If a UV-active spot fails to stain with ninhydrin but appears dark green/blue with PMA, it indicates the loss or protection of the primary amine while the carbon skeleton remains intact[3].

Quantitative Comparison of Stains

To streamline laboratory decision-making, the operational parameters of each visualization method are summarized below.

Visualization Method	Target Functional Group	Destructive?	Sensitivity	Typical Color on Plate	Heating Required?	Shelf-Life of Reagent
UV Light (254 nm)	Phenyl Ring ( π -system)	No	Moderate	Dark spot (fluorescence quenching)	No	N/A
Ninhydrin	Primary Amine	Yes	High	Pink / Red-Purple	Yes (Mild, ~100°C)	Months (if protected from light)
Phosphomolybdic Acid	Universal (Oxidizable groups)	Yes	High	Dark Green / Blue	Yes (Strong, ~150°C)	Years

Logical Workflows & Visual Mapping

The following diagrams illustrate the logical mapping of Phe-OMe's functional groups to their respective stains, as well as the sequential workflow required for self-validating TLC analysis.

Mapping of Phe-OMe functional groups to specific TLC visualization methods.

Sequential workflow for TLC visualization of phenylalanine methyl ester.

Self-Validating Experimental Protocols

To ensure data trustworthiness, every TLC run should utilize a co-spotting technique . Always spot your reaction mixture alongside a pure, known standard of Phe-OMe. This controls for variations in Rf​ values caused by solvent saturation or temperature fluctuations.

Protocol 1: Ninhydrin Staining Workflow

Preparation: Dissolve 1.5 g of ninhydrin in 100 mL of n-butanol, then add 3.0 mL of glacial acetic acid[5]. Causality Check: The addition of acetic acid is critical; it buffers the reaction environment, preventing the premature oxidation of the reagent and significantly improving the sensitivity of the stain for primary amines[2],[7].

Execution:

• Evaporation: Elute the TLC plate and allow the mobile phase to evaporate completely in a fume hood. Residual solvent can cause streaking or interfere with the stain.

• Non-Destructive Check: Visualize the plate under UV 254 nm and lightly circle the dark spots with a graphite pencil[8].

• Application: Using forceps, dip the plate into the ninhydrin solution in a single, swift motion. Do not let the plate soak, as the n-butanol can dissolve and smear the Phe-OMe spots[3].

• Development: Wipe the excess stain from the back of the plate using a paper towel. Heat the plate gently using a heat gun or hot plate (~100°C) until pink/purple spots develop against a white/pale yellow background.

• Validation: Stop heating immediately once spots appear. Overheating will cause the entire background to turn yellow/brown, destroying contrast[3].

Protocol 2: Phosphomolybdic Acid (PMA) Staining Workflow

Preparation: Dissolve 10 g of phosphomolybdic acid in 100 mL of absolute ethanol[5]. The resulting solution should be a clear, bright yellow.

Execution:

• Evaporation & UV: Following complete solvent evaporation and UV visualization, dip the plate into the PMA solution.

• Application: Remove the plate quickly and drain excess stain to prevent severe background darkening.

• Development: Heat the plate vigorously (150°C+ on a hot plate or with a heat gun). Because PMA requires a higher activation energy to initiate the redox reaction compared to ninhydrin, stronger heating is necessary[3].

• Validation: The Phe-OMe spot will appear dark green/blue against a light green/yellow background[5]. If the spot appeared under UV but does not appear under PMA, the compound is likely highly oxidized and lacks reducing functional groups.

References

• Chemistry LibreTexts . "2.3F: Visualizing TLC Plates." Organic Chemistry Lab Techniques (Nichols). Available at:[Link]

• REACH Devices . "TLC Stains." REACH Devices Technical Resources. Available at: [Link]

• Chemistry Hall . "Thin Layer Chromatography: A Complete Guide to TLC." Chemistry Hall. Available at:[Link]

• University of Rochester (Frontier Lab) . "Magic Formulas: TLC Stains." Not Voodoo X. Available at:[Link]

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• 8. ocw.mit.edu [ocw.mit.edu]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Methoxy-DL-phenylalanine methyl ester HCl

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 3-Methoxy-DL-phenylalanine methyl ester HCl. As drug development professionals, our commitment to safety and environmental stewardship is as critical as our research. This guide is structured to provide not just procedural instructions, but the scientific rationale behind them, ensuring that these protocols become an integral part of your laboratory's safety culture.

Hazard Assessment and Immediate Safety Protocols

Before any disposal process begins, a thorough understanding of the compound's potential hazards is essential. Based on similar amino acid esters and hydrochloride salts, 3-Methoxy-DL-phenylalanine methyl ester HCl should be handled as a substance with the following potential hazards:

• Irritation: May cause skin, eye, and respiratory tract irritation.[3]

• Harmful if Ingested/Inhaled: While acute toxicity data is not available, similar compounds may be harmful if swallowed or inhaled.[4]

• Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes, including oxides of carbon (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[3][4]

Core Safety Directive:

Always handle this compound, whether in pure form or in solution, within a well-ventilated area, preferably a certified chemical fume hood.[1][5] Ensure that a safety shower and eye wash station are readily accessible.[2]

The Regulatory Framework: Understanding the "Why"

All chemical waste disposal in the United States is regulated at the federal level by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7][8][9] This framework mandates that generators of chemical waste are responsible for its proper identification, storage, and disposal to protect human health and the environment.[7] Treating all unknown or unused laboratory chemicals as potentially hazardous is the cornerstone of compliance and safety.[6]

Disposing of chemicals down the sanitary sewer or in regular trash is strictly prohibited unless explicit written permission is granted by your institution's EHS office, as this can violate EPA regulations and damage ecosystems.[8][9]

Step-by-Step Disposal Protocol

This protocol outlines the systematic process for managing 3-Methoxy-DL-phenylalanine methyl ester HCl waste from generation to pickup.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste containers, don the appropriate PPE. The rationale is to create a barrier between you and the potential chemical hazard.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles with side-shields (conforming to EN166 or NIOSH standards).[4][10]	Protects eyes from splashes and airborne dust particles.[1]
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).[1][2]	Prevents direct skin contact and potential irritation or absorption.[1]
Body Protection	Laboratory coat.	Protects skin and personal clothing from contamination.[1][10]
Respiratory	Not typically required if handled in a fume hood. A NIOSH-approved respirator may be necessary for large spills or inadequate ventilation.[4]	Minimizes inhalation of airborne powder or aerosols.[1]

Step 2: Waste Characterization and Segregation

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[11]

• Solid Waste:

  • Collect unused or expired 3-Methoxy-DL-phenylalanine methyl ester HCl powder.

  • Include contaminated disposables such as weighing paper, gloves, and paper towels used for minor cleanups.

  • Place these materials into a designated Hazardous Solid Waste container.[5]

• Liquid Waste:

  • Collect all aqueous or organic solutions containing the compound.

  • This waste stream must be placed in a designated Hazardous Liquid Waste container.

  • Crucially, do not mix this waste with incompatible chemicals. Incompatible materials include strong oxidizing agents, strong acids (beyond the HCl salt itself), and strong bases.[4] Mixing acids and bases can cause a violent exothermic reaction.

• Contaminated Sharps:

  • Needles, syringes, or razor blades contaminated with the chemical must be disposed of in a designated sharps container.

Step 3: Container Selection and Labeling

Waste containers must be appropriate for the type of waste they hold to ensure safe containment.[7]

• Container Choice: Use containers made of compatible materials (e.g., high-density polyethylene for liquids) that are in good condition and have a secure, leak-proof lid.[6][11] The original product container is often the best choice for its compatible material.[11]

• Labeling: This is a strict regulatory requirement.[8] As soon as the first drop of waste enters the container, it must be labeled with a hazardous waste tag provided by your EHS department.[6][11] The label must include:

  • The words "Hazardous Waste" .[8]

  • The full, unabbreviated chemical name: "3-Methoxy-DL-phenylalanine methyl ester HCl" and all other components of the mixture, including solvents and their percentages.[8]

  • The date accumulation began.[8]

  • The principal investigator's name and lab location.[8]

  • Appropriate hazard pictograms (e.g., irritant).[8]

Step 4: Accumulation and Storage

Waste must be stored safely at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[12]

• Keep waste containers closed at all times except when adding waste.[6][11]

• Store containers in a designated secondary containment bin or tray to contain any potential leaks.[7][11]

• Ensure incompatible waste streams are stored in separate secondary containers.[6][11]

• Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in your SAA.[6][11]

Step 5: Arranging Final Disposal

• Once a waste container is full or has been in the lab for the maximum allowed time (e.g., six to twelve months for academic labs), arrange for its removal.[7][12]

• Contact your institution's EHS department to schedule a pickup.[1] They are responsible for transporting the waste to a licensed treatment, storage, and disposal facility (TSDF).

Spill Management Protocol

Immediate and correct response to a spill is vital for laboratory safety.

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or involves other hazardous materials, evacuate the lab and contact your EHS emergency line.

• Control and Contain: For small, manageable spills, prevent the spread of the material.

• Cleanup (Solids):

  • Gently sweep up the solid material to avoid creating dust.[4]

  • Use an absorbent material like sand or vermiculite for any remaining powder.[2]

  • Place all contaminated materials and the absorbent into your designated solid hazardous waste container.[1][2]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., water, followed by ethanol). Collect all cleaning materials (wipes, etc.) as hazardous waste.[5]

• Report: Report the incident to your laboratory supervisor and EHS department according to institutional policy.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-Methoxy-DL-phenylalanine methyl ester HCl waste.

Caption: A flowchart of the chemical waste disposal process.

References

• Chemistry Lab Waste Disposal. Environmental Marketing Services. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• How to Dispose of Chemical Waste. Environmental Health and Safety - The University of Texas at Dallas. [Link]

• Safety Data Sheet. AAPPTec. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US Environmental Protection Agency (EPA). [Link]

• Chemical Waste Disposal Guidelines for Educational Facilities. MCF Environmental Services. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Amino Acid Standard - 250 pmol per ul in 0.1 N HCL Solution - SAFETY DATA SHEET. Agilent. [Link]

• Proper Drain Disposal of Chemicals: Guidelines and Best Practices. Lab Manager. [Link]

• SAFETY DATA SHEET - DL-Phenylalanine methyl ester hydrochloride. Thermo Fisher Scientific. [Link]

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